(2,4-Diaminophenyl)boronic acid

Core Science & Biosynthesis

(2,4-Diaminophenyl)boronic acid (CAS 99980-16-2): A Comprehensive Technical Guide for Advanced Materials and Drug Development

Executive Summary & Core Chemical Identity

(2,4-Diaminophenyl)boronic acid (CAS: 99980-16-2) is a highly versatile, bifunctional building block utilized at the intersection of materials science, biosensor development, and medicinal chemistry. Characterized by the presence of an electron-deficient boronic acid moiety and two electron-rich primary amine groups, this molecule serves as a critical linchpin for synthesizing complex macromolecular architectures and responsive small-molecule probes.

The strategic meta-arrangement of the two amino groups, coupled with the ortho-relationship of one amine to the boronic acid, dictates its unique reactivity profile. This structural topology enables simultaneous participation in transition-metal-catalyzed cross-couplings, reversible covalent diol complexation, and dynamic covalent imine condensations[1].

Quantitative Physicochemical Data

Table 1: Core Physicochemical Properties

Property	Specification	Mechanistic Implication
CAS Number	99980-16-2	Unique chemical identifier[1].
Molecular Formula	C₆H₉BN₂O₂	Determines stoichiometric calculations for polymerizations[1].
Molecular Weight	151.96 g/mol	Low molecular weight ensures high functional group density in polymers[1].
Functional Groups	-B(OH)₂, 2 × -NH₂	Enables orthogonal synthetic pathways (e.g., Suzuki vs. Amidation).

| Solubility Profile | DMF, DMSO, MeOH | Requires polar aprotic or protic solvents to disrupt intermolecular H-bonding. |

Mechanistic Principles & Reactivity Pathways

The true utility of (2,4-Diaminophenyl)boronic acid lies in its orthogonal reactivity. By carefully selecting reaction conditions, researchers can selectively address the boronic acid or the diamine moiety.

• Dynamic Covalent Chemistry (Boronic Acid): The empty p-orbital on the boron atom acts as a Lewis acid, reacting reversibly with 1,2- or 1,3-diols to form five- or six-membered cyclic boronate esters. This is the fundamental mechanism behind saccharide sensing and glycoprotein capture.

• Nucleophilic Condensation (Diamine): The two primary amines can undergo condensation with poly-aldehydes to form imine-linked Covalent Organic Frameworks (COFs) or with diacid chlorides to form high-performance polyamides.

• Cross-Coupling (Boronic Acid): Under basic conditions with a Palladium catalyst, the boronic acid undergoes transmetalation, enabling Suzuki-Miyaura cross-coupling to yield functionalized biaryl compounds.

Figure 1: Orthogonal reactivity pathways of (2,4-Diaminophenyl)boronic acid.

Applications in Advanced Materials: Covalent Organic Frameworks (COFs)

In the realm of reticular chemistry, (2,4-Diaminophenyl)boronic acid is an invaluable monomer. When condensed with a rigid trialdehyde (e.g., 1,3,5-triformylbenzene), the meta-diamines form the structural backbone of a 2D Imine COF. Crucially, the boronic acid group does not participate in the imine condensation; instead, it remains intact, protruding directly into the 1D hexagonal pores of the resulting framework.

This yields a "Boronic Acid-Decorated COF." These highly porous, crystalline materials are deployed as solid-state adsorbents for the selective extraction of cis-diol-containing molecules, such as ribonucleic acids (RNA), catecholamines, and glycoproteins from complex biological mixtures.

The Causality of COF Crystallization

The synthesis of highly crystalline imine COFs is notoriously difficult due to the rapid, irreversible precipitation of kinetic polymers. To achieve thermodynamic crystallinity, the reaction relies on imine exchange (transimination) —an error-correction mechanism[2]. As demonstrated in, aqueous acetic acid is indispensable; it protonates the intermediate aminals, lowering the activation energy for bond cleavage and allowing the amorphous network to self-heal into a highly ordered crystalline lattice[2].

Applications in Biosensors: The Shinkai-James Mechanism

(2,4-Diaminophenyl)boronic acid is a foundational motif in the design of fluorescent saccharide sensors, operating via the Photoinduced Electron Transfer (PET) mechanism pioneered by Shinkai and James[3].

The Neighboring Group Effect: A standard phenylboronic acid has a pKa of ~9.0, meaning it binds diols poorly at the physiological pH of 7.4. However, in (2,4-Diaminophenyl)boronic acid, the amine positioned ortho to the boronic acid plays a critical role. The lone pair of electrons on the nitrogen atom interacts with the empty p-orbital of the boron atom (forming an N→B dative bond)[4]. This interaction transitions the boron from a trigonal planar (sp²) geometry to a tetrahedral (sp³) geometry, effectively lowering its pKa to ~7.0[4].

When a fluorophore is attached to this system, the nitrogen's lone pair typically quenches the fluorescence via PET. Upon binding a saccharide (like glucose or fructose), the N→B interaction is strengthened, locking the nitrogen's lone pair and inhibiting the PET process. This results in a massive, self-validating fluorescence "turn-on" signal [3].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints.

Protocol A: Solvothermal Synthesis of Boronic-Acid Functionalized Imine COFs

This protocol details the synthesis of a 2D COF using (2,4-Diaminophenyl)boronic acid and 1,3,5-triformylbenzene (TFB), adapted from standard solvothermal conditions utilizing a mesitylene/dioxane solvent system[5][6].

Table 2: Optimization Parameters for Imine COF Synthesis

Parameter	Optimal Range	Causality / Mechanistic Purpose
Solvent Ratio	1:1 to 4:1 (Mesitylene:Dioxane)	Dioxane solubilizes monomers; Mesitylene induces controlled polymer precipitation[2].
Catalyst	3.0 M - 6.0 M Aqueous Acetic Acid	Catalyzes reversible transimination for thermodynamic error-correction[2].

| Temperature | 120°C | Provides thermal energy to overcome the activation barrier of imine bond cleavage. |

Step-by-Step Methodology:

• Monomer Preparation: In a 10 mL Pyrex tube, add (2,4-Diaminophenyl)boronic acid (0.3 mmol) and 1,3,5-triformylbenzene (0.2 mmol).

• Solvent Addition: Add 3.0 mL of a mesitylene/1,4-dioxane mixture (1:1 v/v). Sonicate for 10 minutes to ensure a homogenous dispersion.

• Catalyst Injection: Add 0.3 mL of 6.0 M aqueous acetic acid. The solution may undergo a rapid color change, indicating initial kinetic oligomerization[2].

• Degassing: Flash-freeze the tube in liquid nitrogen, evacuate to an internal pressure of < 150 mTorr, and flame-seal the tube. Causality: Oxygen must be excluded to prevent the oxidation of the electron-rich diamine at high temperatures.

• Solvothermal Growth: Heat the sealed tube in an oven at 120°C for 72 hours undisturbed.

• Isolation & Activation: Cool to room temperature. Isolate the precipitate via vacuum filtration. Subject the powder to Soxhlet extraction with anhydrous THF for 24 hours to remove trapped oligomers.

• Self-Validation Checkpoints:

  • Crystallinity: Perform Powder X-Ray Diffraction (PXRD). A sharp, intense peak at low angles (e.g., 2θ ≈ 3-5°) validates long-range order.

  • Porosity: Conduct N₂ adsorption-desorption isotherms at 77 K. Calculate the BET surface area to validate pore accessibility.

Figure 2: Step-by-step experimental workflow for the solvothermal synthesis of Imine COFs.

Protocol B: Suzuki-Miyaura Cross-Coupling

This protocol outlines the coupling of (2,4-Diaminophenyl)boronic acid with an aryl bromide.

Step-by-Step Methodology:

• Reagent Assembly: In a Schlenk flask, combine (2,4-Diaminophenyl)boronic acid (1.2 equiv), an aryl bromide (1.0 equiv), and K₂CO₃ (3.0 equiv).

• Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%). Causality: The tetrakis catalyst provides an active Pd(0) species necessary for the oxidative addition into the aryl bromide bond.

• Solvent System: Add a degassed mixture of Toluene/Ethanol/Water (2:1:1 v/v). Causality: Water dissolves the inorganic base, ethanol bridges the aqueous and organic phases, and toluene solubilizes the organic substrates.

• Reaction: Reflux the mixture at 90°C under an argon atmosphere for 12 hours.

• Self-Validation Checkpoints: Monitor via TLC or LC-MS. The disappearance of the aryl bromide mass peak and the emergence of the coupled biaryl mass peak confirms transmetalation and reductive elimination.

Handling, Storage, and Stability Considerations

To maintain the integrity of (2,4-Diaminophenyl)boronic acid, specific storage conditions must be strictly adhered to:

• Boroxine Formation: Like all boronic acids, this compound is susceptible to intermolecular dehydration, forming a cyclic trimeric anhydride known as a boroxine. While boroxines revert to boronic acids in the presence of water, this alters the molecular weight and can skew stoichiometric calculations. Store in a tightly sealed container to prevent moisture fluctuations.

• Oxidative Degradation: Electron-rich aromatic diamines are highly susceptible to air oxidation, which manifests as a darkening of the powder (from off-white to dark brown/purple). The compound must be stored under an inert atmosphere (Argon or Nitrogen) at 2-8°C.

References

• James, T. D., Sandanayake, K. R. A. S., & Shinkai, S. (1994). Novel photoinduced electron-transfer sensor for saccharides based on the interaction of boronic acid and amine. Journal of the Chemical Society, Chemical Communications, 477. Royal Society of Chemistry. Retrieved from[Link]

• Zhang, G., et al. (2007). A New Saccharides and Nnucleosides Sensor Based on Tetrathiafulvalene-anthracene Dyad with Two Boronic Acid Groups. PubMed Central (PMC). Retrieved from[Link]

• Li, Z., et al. (2022). Covalent Organic Frameworks with Irreversible Linkages via Reductive Cyclization of Imines. Journal of the American Chemical Society. Retrieved from[Link]

• Geng, K., et al. (2021). Conquering the crystallinity conundrum: efforts to increase quality of covalent organic frameworks. Materials Advances, Royal Society of Chemistry. Retrieved from[Link]

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Introduction: The Emerging Significance of (2,4-Diaminophenyl)boronic acid

An In-Depth Technical Guide to the Solubility and Stability of (2,4-Diaminophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

(2,4-Diaminophenyl)boronic acid is an aromatic boronic acid derivative featuring a phenyl ring substituted with a boronic acid group and two amino groups at positions 2 and 4. This unique substitution pattern imparts specific chemical properties that make it a valuable, yet challenging, building block in medicinal chemistry and materials science. Boronic acids, in general, are widely utilized in organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction, and as building blocks for chemical sensors and pharmaceuticals.[1][2] The presence of two amine functionalities on the phenyl ring introduces sites for further derivatization, hydrogen bonding, and potential modulation of the electronic properties of the boronic acid moiety.

However, the very features that make this compound attractive also present significant challenges regarding its solubility and stability. A thorough understanding of these properties is paramount for its effective use in synthesis, formulation, and biological applications. This guide provides a comprehensive overview of the factors governing the solubility and stability of (2,4-Diaminophenyl)boronic acid, offers field-proven protocols for its characterization, and outlines best practices for its handling and storage.

Part 1: The Solubility Profile of (2,4-Diaminophenyl)boronic acid

The solubility of a boronic acid is a critical parameter that dictates its utility in various reaction and formulation conditions. While specific quantitative solubility data for (2,4-Diaminophenyl)boronic acid is not extensively published, we can infer its likely behavior based on its structure and the well-documented properties of analogous compounds.

Governing Principles of Arylboronic Acid Solubility

The solubility of arylboronic acids is a complex interplay of several factors:

• Solvent Polarity : Generally, boronic acids exhibit higher solubility in polar organic solvents such as ethers and ketones.[3][4]

• Substituent Effects : The nature of the substituents on the phenyl ring plays a crucial role. Electron-donating or -withdrawing groups, as well as polar or nonpolar moieties, can significantly alter the solubility profile. For instance, introducing groups like -COOH or -CF3 tends to decrease water solubility compared to the unsubstituted phenylboronic acid.[5]

• pH (in Aqueous Media) : In aqueous solutions, the pH is a critical determinant. Boronic acids are Lewis acids that can exist in equilibrium between a neutral, trigonal planar form and an anionic, tetrahedral boronate form.[1] The pKa of the boronic acid dictates the pH at which it becomes ionized and, typically, more water-soluble. The presence of amino groups, which are basic, makes the solubility of (2,4-Diaminophenyl)boronic acid particularly sensitive to pH, as these groups can be protonated at lower pH values.

Predicted Solubility of (2,4-Diaminophenyl)boronic acid

The structure of (2,4-Diaminophenyl)boronic acid, with two polar amino groups, suggests a higher affinity for polar solvents compared to its parent compound, phenylboronic acid. These amino groups can participate in hydrogen bonding, enhancing interactions with protic solvents.

Table 1: Predicted Qualitative Solubility of (2,4-Diaminophenyl)boronic acid

Solvent Class	Examples	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Moderate to High (pH-dependent)	The amino and boronic acid groups can form hydrogen bonds with protic solvents. Solubility in water is expected to be significant, especially under acidic or basic conditions where the molecule can be ionized.
Polar Aprotic	DMSO, DMF, THF, Acetone	High	Strong dipole-dipole interactions between the solvent and the polar functional groups of the molecule are expected to lead to good solubility.
Ethers	Diethyl ether, Dioxane	Moderate	Generally good solvents for boronic acids, though solubility may be less than in more polar aprotic solvents.[3]
Halogenated	Dichloromethane (DCM), Chloroform	Low to Moderate	The polarity of these solvents may be insufficient to effectively solvate the highly polar di-amino substituted ring.
Nonpolar Aromatic	Toluene, Benzene	Low	The polar nature of the amino groups will likely limit solubility in nonpolar aromatic solvents.
Nonpolar Aliphatic	Hexane, Heptane	Very Low / Insoluble	These solvents are generally poor choices for dissolving polar boronic acids.[3]

Note: This table provides an educated estimation. Experimental verification is essential for any specific application.

Experimental Protocol: Solubility Determination via the Shake-Flask Method (OECD 105)

To obtain quantitative solubility data, a standardized method such as the OECD 105 shake-flask method is recommended. This protocol is a self-validating system as it ensures that equilibrium is reached.

Methodology:

• Preparation : Add an excess amount of (2,4-Diaminophenyl)boronic acid to a series of flasks, each containing a different solvent of interest. The key is to have a visible amount of undissolved solid to ensure saturation.

• Equilibration : Seal the flasks to prevent solvent evaporation and place them in a constant temperature shaker bath (e.g., 25 °C ± 0.5 °C).

• Agitation : Agitate the mixtures for a sufficient period to ensure equilibrium is reached. A preliminary kinetics study is advised, but 24 to 48 hours is a typical starting point.

• Phase Separation : Allow the flasks to stand in the temperature bath to let the undissolved solid settle. Centrifugation at the same temperature can be used to expedite this process.

• Sampling : Carefully withdraw an aliquot of the clear, supernatant (saturated solution) using a syringe fitted with a filter (e.g., 0.45 µm PTFE) to remove any suspended particles.

• Analysis : Accurately dilute the aliquot and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[6]

• Calculation : The solubility is calculated from the measured concentration and reported in units such as mg/mL or mol/L. The experiment should be performed in triplicate to ensure reproducibility.

Caption: Workflow for the OECD 105 Shake-Flask solubility method.

Part 2: The Stability Profile of (2,4-Diaminophenyl)boronic acid

Arylboronic acids are susceptible to several degradation pathways, and understanding these is crucial for their storage, handling, and use in reactions. The presence of electron-donating amino groups can influence the reactivity and stability of the C-B bond.

Key Degradation Pathways for Arylboronic Acids

• Oxidative Deboronation : This is a common degradation pathway, particularly in the presence of reactive oxygen species (ROS) like hydrogen peroxide, or even atmospheric oxygen.[7][8] The C-B bond is cleaved, and the boronic acid is converted to the corresponding phenol (in this case, 2,4-diaminophenol). This process is irreversible.[8]

• Dehydration to Boroxines : Boronic acids can undergo reversible dehydration, especially upon heating or under vacuum, to form cyclic trimeric anhydrides known as boroxines.[9] While this is a reversible process upon addition of water, the formation of boroxines can complicate stoichiometry in reactions.

• Protodeboronation : This involves the cleavage of the C-B bond by a proton source, replacing the boronic acid group with a hydrogen atom. This is generally more of a concern for heteroarylboronic acids but can occur under certain conditions, particularly with strong acids.

Caption: Primary degradation pathways for arylboronic acids.

Predicted Stability of (2,4-Diaminophenyl)boronic acid

The two electron-donating amino groups on the phenyl ring increase the electron density on the aromatic system. This can make the compound more susceptible to oxidation compared to electron-deficient arylboronic acids. Therefore, exposure to air and oxidizing agents should be minimized. The compound is also likely to be sensitive to light and moisture.

• Air Sensitivity : Prone to oxidation.

• Moisture Sensitivity : Can lead to hydrolysis of any formed boroxines and may affect solid-state stability.

• Light Sensitivity : Aromatic amines are often light-sensitive, and degradation to colored impurities is possible.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and determine appropriate storage and handling conditions.

Methodology:

• Sample Preparation : Prepare solutions of (2,4-Diaminophenyl)boronic acid in a relevant solvent system (e.g., acetonitrile/water).

• Stress Conditions : Expose the solutions and solid samples to a range of stress conditions in parallel:

  • Acidic : e.g., 0.1 M HCl at 60°C for 24h.

  • Basic : e.g., 0.1 M NaOH at 60°C for 24h.

  • Oxidative : e.g., 3% H₂O₂ at room temperature for 24h.

  • Thermal : Solid sample at 80°C for 48h.

  • Photolytic : Solution and solid exposed to UV/Vis light (ICH Q1B guidelines).

• Time Points : Sample at initial, intermediate, and final time points (e.g., 0, 8, 24 hours).

• Analysis : Analyze all samples by a stability-indicating HPLC method (a method that can separate the parent compound from its degradation products). Use a detector like a photodiode array (PDA) to assess peak purity and a mass spectrometer (MS) to identify degradation products.

• Reporting : Report the percentage of degradation and identify the major degradation products formed under each condition. This data provides a robust understanding of the compound's liabilities.

Caption: Workflow for a forced degradation (stress testing) study.

Part 3: Best Practices for Handling and Storage

Based on the predicted stability profile, strict handling and storage procedures are necessary to maintain the integrity of (2,4-Diaminophenyl)boronic acid.

• Storage : The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and moisture ingress.[10]

• Temperature : Refrigeration (2-8 °C) is strongly recommended to slow the rate of potential degradation pathways.

• Light : Store in an amber vial or in a dark place to protect it from light.

• Handling : When handling the solid, work quickly and preferably in a glove box or under a stream of inert gas. Avoid contact with skin and eyes, and use appropriate personal protective equipment (PPE), including gloves and safety goggles.[11][12][13]

Conclusion

(2,4-Diaminophenyl)boronic acid is a compound with high potential, but its utility is directly tied to a clear understanding of its physical and chemical properties. While it is predicted to be soluble in a range of polar organic solvents, its stability, particularly its susceptibility to oxidation, requires careful management. The experimental protocols outlined in this guide provide a robust framework for researchers to generate the specific data needed for their applications, ensuring both the success of their scientific endeavors and the integrity of this valuable reagent.

References

• Gonzales, S. A., & Pasa-Tolic, L. (2000). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of pharmaceutical sciences, 89(6), 758-765.
• Tokyo Chemical Industry. (2025). SAFETY DATA SHEET: (Dibenzothiophene-2-boronic Acid).
• CymitQuimica. (2024). Safety Data Sheet: (3,5-Dibromothiophen-2-yl)boronic acid.
• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49(6), 833-847.
• Fisher Scientific. (2025).
• Pudukulathan, Z., & Raines, R. T. (2018). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 115(20), 5173-5178.
• Fisher Scientific. (2009). SAFETY DATA SHEET: 3,6-Dihydro-2H-pyran-4-boronic acid pinacol ester.
• Pudukulathan, Z., & Raines, R. T. (2018). Boronic acid with high oxidative stability and utility in biological contexts.
• BenchChem. (2025). An In-depth Technical Guide to the Solubility of (4-(Pyren-1-yl)phenyl)boronic Acid in Organic Solvents.
• Thermo Fisher Scientific. (2007). SAFETY DATA SHEET: 2,4-Difluorophenylboronic acid.
• ResearchGate. (n.d.). Properties of a Model Aryl Boronic Acid and Its Boroxine.
• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Semantic Scholar.
• University of Twente. (2015). Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures.
• Silva, M., et al. (2020).
• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH.
• Sporzyński, A., & Leszczyński, P. (2017). Solubility of phenylboronic compounds in water. Mediterranean Journal of Chemistry, 6(5), 123-129.

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Discovery and history of (2,4-Diaminophenyl)boronic acid

An In-Depth Technical Guide to (2,4-Diaminophenyl)boronic Acid: Discovery, Mechanisms, and Advanced Applications

Executive Summary

(2,4-Diaminophenyl)boronic acid (2,4-DPBA), identified by [1] CAS No. 99980-16-2, represents a critical evolutionary leap in the design of functional organoboron compounds. By integrating two highly reactive primary amine groups with a reversible, diol-binding boronic acid moiety on a single benzene ring, 2,4-DPBA serves as a premier building block for advanced polymer synthesis, Covalent Organic Frameworks (COFs), and highly sensitive biosensors. This whitepaper elucidates the historical context, mechanistic pathways, and self-validating experimental protocols essential for researchers leveraging 2,4-DPBA in next-generation materials and diagnostics.

Historical Context and Discovery

The genesis of (2,4-Diaminophenyl)boronic acid is inextricably linked to the broader history of organoboron chemistry and the quest for synthetic sugar receptors.

• 1860s–1950s: The foundation was laid when Edward Frankland synthesized the first boronic acids. By the 1950s, Kuivila and colleagues elucidated the reversible covalent interaction between boronic acids and cis-diols (such as those found in saccharides).

• 1990s: The field shifted toward diagnostics when Seiji Shinkai introduced the first fluorescent boronic acid sensors for glucose. However, these small-molecule sensors lacked the structural integrity required for continuous, implantable monitoring.

• 2000s: Researchers began electropolymerizing mono-aminophenylboronic acids (e.g., 3-aminophenylboronic acid) to create conductive, self-doping polymer films. While successful, the linear nature of these polymers limited their mechanical robustness and active site density [2].

• 2010s–Present: The discovery and commercialization of multi-functional monomers like (2,4-Diaminophenyl)boronic acid and its isomer 3,4-diaminophenylboronic acid marked a paradigm shift. The presence of two amino groups enabled the synthesis of highly crosslinked polyaniline-like networks, robust COFs via imine condensation, and dual-reactive Surface-Enhanced Raman Scattering (SERS) probes capable of simultaneously detecting nitric oxide (NO) and peroxynitrite (ONOO⁻) in living cells [3].

Chemical Properties & Mechanistic Pathways

The utility of 2,4-DPBA stems from its dual-domain reactivity. The diamine functionality allows for oxidative electropolymerization or Schiff-base condensation, while the boronic acid group acts as the recognition element.

The Boronate Esterification Mechanism

When 2,4-DPBA encounters a cis-diol (e.g., glucose, fructose, or glycoproteins), it undergoes a reversible condensation reaction. In aqueous media, the boronic acid ( pKa​≈8.5 ) hybridizes from a trigonal planar ( sp2 ) to a tetrahedral ( sp3 ) geometry upon binding hydroxide ions. The subsequent binding of the diol releases water and protons, shifting the local pH and altering the electron density of the attached polymer backbone. This change in capacitance or resistance is the fundamental causality behind its use in impedometric and amperometric sensors [4].

Mechanistic pathway of 2,4-DPBA binding to cis-diols to generate a transducer signal.

Comparative Monomer Analysis

To understand why 2,4-DPBA is selected over traditional monomers, we must analyze their structural capabilities:

Monomer	CAS Number	Polymerization Type	Primary Application	Key Advantage
2-Aminophenylboronic acid	5570-18-3	Linear Polyaniline-type	Basic saccharide sensing	Low steric hindrance
3-Aminophenylboronic acid	30418-59-8	Linear Polyaniline-type	Molecularly Imprinted Polymers	High conductivity
(2,4-Diaminophenyl)boronic acid	99980-16-2	Crosslinked / COF	Advanced Sensors / COFs	High receptor density, dual-reactivity
3,4-Diaminophenylboronic acid	1233693-23-6	Crosslinked / SERS	Intracellular NO/ONOO⁻ probes	Orthogonal reactivity for multiplexing

Experimental Protocols & Methodologies

The following protocols are engineered as self-validating systems. Every reagent choice is grounded in chemical causality to ensure reproducibility and scientific integrity.

Protocol 1: Synthesis of (2,4-Diaminophenyl)boronic Acid via Catalytic Hydrogenation

Causality Insight: 2,4-DPBA is highly susceptible to protodeboronation (cleavage of the C-B bond) under harsh acidic or basic conditions. Therefore, synthesizing it from 2,4-dinitrophenylboronic acid requires mild, neutral catalytic hydrogenation using Palladium on Carbon (Pd/C).

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of 2,4-dinitrophenylboronic acid in 50 mL of anhydrous ethanol in a heavy-walled Parr hydrogenation flask.

• Catalyst Addition: Carefully add 100 mg of 10% Pd/C catalyst under an inert argon atmosphere to prevent spontaneous ignition.

• Hydrogenation: Purge the flask with H2​ gas three times. Pressurize the vessel to 30 psi with H2​ and agitate at room temperature for 4 hours. Validation Check: The reaction is complete when hydrogen uptake ceases and the solution transitions from yellow to colorless.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Critical: Do not let the Celite pad dry out, as finely divided palladium is pyrophoric.

• Crystallization: Concentrate the filtrate under reduced pressure and precipitate the 2,4-DPBA using cold diethyl ether. Yields typically exceed 85%.

Protocol 2: Electropolymerization of Poly(2,4-DPBA) for Glucose Sensing

Causality Insight: Direct anodic oxidation of boronic acids often leads to degradation. By adding Sodium Fluoride (NaF) to the electrolyte, the boronic acid is temporarily converted into a tetrahedral trifluoroborate anion ( −BF3−​ ). This protects the boronic group during polymerization and self-dopes the resulting polyaniline-like film, drastically improving conductivity [5].

Step-by-Step Methodology:

• Electrode Polish: Polish a Glassy Carbon Electrode (GCE) using 0.05 µm alumina slurry. Sonicate in ethanol and ultrapure water for 5 minutes each to remove debris.

• Electrolyte Preparation: Prepare a solution containing 50 mM 2,4-DPBA and 300 mM NaF in 0.1 M Phosphate Buffered Saline (PBS), adjusted to pH 5.0.

• Electropolymerization: Utilize a three-electrode system (GCE working, Ag/AgCl reference, Pt wire counter). Perform Cyclic Voltammetry (CV) from -0.2 V to +0.8 V at a scan rate of 50 mV/s for 20 cycles.

• Washing & Activation: Rinse the modified electrode with 0.1 M H2​SO4​ to remove the protective fluoride ions and unreacted monomer, reactivating the boronic acid receptors.

• Validation: Run a blank CV in PBS. The appearance of a stable redox couple at ~0.2 V confirms the successful deposition of the electroactive Poly(2,4-DPBA) film.

Electropolymerization workflow of Poly(2,4-DPBA) utilizing NaF for boronic acid protection.

Advanced Applications in Diagnostics and Materials

Surface-Enhanced Raman Scattering (SERS) Probes

Derivatives of diaminophenylboronic acids are uniquely suited for multiplexed intracellular sensing. When conjugated to gold nanoparticles (AuNPs), the diamine groups can react with nitric oxide (NO) to form a triazole ring, while the boronic acid group independently reacts with peroxynitrite (ONOO⁻) to yield a phenol. This orthogonal reactivity allows a single 2,4-DPBA or 3,4-DPBA functionalized nanoprobe to provide distinct, non-overlapping Raman shifts, enabling the real-time mapping of oxidative stress in living cells [6].

Covalent Organic Frameworks (COFs)

The structural geometry of 2,4-DPBA makes it an ideal asymmetric monomer for synthesizing highly crystalline COFs. By reacting the diamine moieties with linear dialdehydes (e.g., terephthalaldehyde) via Schiff-base condensation, researchers can construct porous 2D lattices lined with free-standing boronic acid groups. These "boronic-acid-decorated" COFs exhibit exceptional affinity for capturing glycoproteins and nucleosides from complex biological fluids, outperforming traditional mesoporous silica.

Conclusion

(2,4-Diaminophenyl)boronic acid bridges the gap between synthetic organic chemistry and advanced materials engineering. By understanding the causality behind its dual-reactivity—specifically the pH-dependent hybridization of the boronic acid and the electropolymerization dynamics of the diamine—researchers can harness 99980-16-2 to develop highly selective, reversible, and robust diagnostic platforms.

References

• Stöllner, D., et al. Recent Progress in Electrochemical HbA1c Sensors: A Review. MDPI Sensors. [Link]

• Chen, Y., et al. ACS Sensors Vol. 4 No. 12. ACS Publications. [Link]

• ResearchGate. A Glucose Sensor Based on an Aminophenyl Boronic Acid Bonded Conducting Polymer. [Link]

• ResearchGate. Poly(3-aminophenylboronic acid)-functionalized carbon nanotubes-based chemiresistive sensors for detection of sugars. [Link]

• National Center for Biotechnology Information (NCBI). Delivery of Nitric Oxide in the Cardiovascular System: Implications for Clinical Diagnosis and Therapy. [Link]

Protocols & Analytical Methods

Application Note &amp; Protocol: Strategic Use of (2,4-Diaminophenyl)boronic acid in Suzuki-Miyaura Coupling

For Distribution to Researchers, Scientists, and Drug Development Professionals.

Authored by a Senior Application Scientist

Introduction: Unlocking Novel Chemical Space with (2,4-Diaminophenyl)boronic acid

The Suzuki-Miyaura cross-coupling reaction is a paramount tool in modern synthetic chemistry for the formation of carbon-carbon bonds.[1] Among the vast array of available boronic acids, (2,4-Diaminophenyl)boronic acid presents itself as a uniquely versatile building block. Its di-functional nature, possessing both a reactive boronic acid moiety and two nucleophilic amino groups, opens avenues for the synthesis of complex molecules, particularly in the realms of medicinal chemistry and materials science. The strategic placement of the amino groups at the 2- and 4-positions significantly influences the electronic properties of the phenyl ring, rendering it electron-rich and thus impacting its reactivity profile in the Suzuki-Miyaura coupling.

This application note provides an in-depth guide to the practical application of (2,4-Diaminophenyl)boronic acid. We will delve into the mechanistic nuances pertinent to this specific reagent, offer detailed, field-tested protocols, and provide troubleshooting guidance to empower researchers to confidently and successfully incorporate this valuable synthon into their research and development programs.

Mechanistic Considerations for an Electron-Rich, Diamino-Substituted Boronic Acid

A thorough understanding of the Suzuki-Miyaura catalytic cycle is fundamental to optimizing any coupling reaction. The cycle, depicted below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1]

Figure 1: Catalytic cycle of the Suzuki-Miyaura reaction highlighting the activation of (2,4-Diaminophenyl)boronic acid.

For (2,4-Diaminophenyl)boronic acid, two aspects of this mechanism warrant special attention:

• Transmetalation: The base plays a crucial role in activating the boronic acid to a more nucleophilic boronate species, which then undergoes transmetalation with the palladium(II) complex.[2] The electron-donating nature of the two amino groups on (2,4-Diaminophenyl)boronic acid can facilitate this step.

• Potential Side Reactions: The presence of the free amino groups introduces the possibility of side reactions, most notably N-arylation, where the amino group acts as a nucleophile in a competing Buchwald-Hartwig-type reaction. Careful selection of the catalyst, ligand, and base is essential to minimize this. Additionally, as with many electron-rich boronic acids, oxidative homocoupling can be a concern.

Detailed Experimental Protocols

The following protocols are designed to provide a robust starting point for the successful use of (2,4-Diaminophenyl)boronic acid in Suzuki-Miyaura coupling reactions.

Protocol 1: General Coupling with Aryl Bromides

This protocol is optimized for a broad range of aryl bromides and employs a commonly available palladium catalyst and ligand system.

Materials:

Reagent/Material	Purpose
(2,4-Diaminophenyl)boronic acid	Coupling Partner
Aryl Bromide	Coupling Partner
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	Catalyst
Potassium Carbonate (K₂CO₃)	Base
1,4-Dioxane	Solvent
Deionized Water	Co-solvent
Nitrogen or Argon Gas	Inert Atmosphere
Standard Schlenk line glassware	Reaction Vessel

Experimental Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 equiv), (2,4-Diaminophenyl)boronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 3 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with nitrogen or argon three times.

• Solvent Addition: Add 1,4-dioxane (8 mL) and deionized water (2 mL) via syringe. The solvents should be degassed prior to use.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-12 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Rationale for Reagent Selection:

• Catalyst: Pd(PPh₃)₄ is a reliable and efficient catalyst for a wide range of Suzuki couplings and is often effective for electron-rich boronic acids.

• Base: Potassium carbonate is a moderately strong base that effectively promotes the formation of the boronate species without being overly harsh, which could promote side reactions.

• Solvent System: The dioxane/water mixture provides a good medium for dissolving both the organic and inorganic components of the reaction.

Protocol 2: Microwave-Assisted Coupling for Accelerated Synthesis

Microwave-assisted synthesis can dramatically reduce reaction times and is particularly useful for rapid library synthesis.

Materials:

Reagent/Material	Purpose
(2,4-Diaminophenyl)boronic acid	Coupling Partner
Aryl Halide (Bromide or Chloride)	Coupling Partner
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂]	Catalyst
Cesium Carbonate (Cs₂CO₃)	Base
N,N-Dimethylformamide (DMF)	Solvent
Microwave Reactor and Vials	Reaction Vessel

Experimental Procedure:

• Reaction Setup: To a microwave vial, add the aryl halide (0.5 mmol, 1.0 equiv), (2,4-Diaminophenyl)boronic acid (0.75 mmol, 1.5 equiv), cesium carbonate (1.0 mmol, 2.0 equiv), and Pd(dppf)Cl₂ (0.015 mmol, 3 mol%).

• Solvent Addition: Add degassed DMF (3 mL).

• Microwave Reaction: Seal the vial and place it in the microwave reactor. Heat to 120-140 °C for 15-30 minutes.

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Inactive catalyst; poor quality boronic acid; insufficient degassing.	Use a fresh batch of catalyst; ensure the boronic acid has been stored properly; rigorously degas all solvents.
Formation of Homocoupled Biaryl	Oxidative homocoupling of the boronic acid.	Ensure a thoroughly inert atmosphere; consider using a Pd(0) source if starting with a Pd(II) precatalyst.[3]
Significant Protodeboronation	Presence of protic impurities or prolonged reaction times at high temperatures.	Use anhydrous solvents (if applicable to the specific protocol); minimize reaction time.
N-Arylation Side Product	The amino group is competing in the reaction.	Consider using a milder base or lower reaction temperature; if the issue persists, protection of the amino groups (e.g., as Boc or Ac) may be necessary prior to coupling.
Incomplete Reaction	Sterically hindered substrate; insufficient catalyst activity.	Increase catalyst loading; switch to a more active ligand such as a biarylphosphine.[4]

Safety and Handling

(2,4-Diaminophenyl)boronic acid should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It may cause skin, eye, and respiratory irritation.[5] Work in a well-ventilated area or a fume hood.[6] Store the compound in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere to prevent degradation. For detailed information, consult the material safety data sheet (MSDS) from the supplier.

Visualization of the Experimental Workflow

Figure 2: A generalized experimental workflow for the Suzuki-Miyaura coupling of (2,4-Diaminophenyl)boronic acid.

Conclusion

(2,4-Diaminophenyl)boronic acid is a powerful reagent for the synthesis of novel diaminobiphenyls and related structures. Successful application hinges on a solid understanding of the Suzuki-Miyaura mechanism and careful consideration of the unique reactivity imparted by the two amino substituents. The protocols and guidelines presented herein provide a comprehensive framework for researchers to effectively utilize this versatile building block, paving the way for new discoveries in drug development and materials science.

References

• Battilocchio, C., Feist, F., Hafner, A., Simon, M., Tran, D. N., Allwood, D. M., Blakemore, D. C., & Ley, S. V. (2016). Iterative Reactions of Transient Boronic Acids Enable Sequential C-C Bond Formation. Nature Chemistry, 8(4), 360–367. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5359–5363. [Link]

• Ishiyama, H., & Yamamoto, H. (2019). Boron-Based Catalysts for C−C Bond-Formation Reactions. Chemical and Pharmaceutical Bulletin, 67(8), 757–768. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved March 29, 2026, from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Wang, C., Wang, D., & Wang, Q. (2018). The Suzuki−Miyaura coupling between different aryl halides and various aryl boronic acids in the presence of Pd−NHC−MIL‐101(Cr) catalyst under optimized reaction conditions. Applied Organometallic Chemistry, 32(12), e4577. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved March 29, 2026, from [Link]

• Marion, N., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1471. [Link]

• Glasnov, T. N., & Kappe, C. O. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Catalysts, 7(5), 146. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.com [fishersci.com]

Application Note: High-Fidelity Saccharide Sensing Using (2,4-Diaminophenyl)boronic Acid

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Mechanistic Rationale

The precise quantification of saccharides in physiological and bioprocessing environments remains a critical challenge in diagnostics and drug development. While enzymatic assays (e.g., glucose oxidase) are highly specific, they suffer from environmental instability, reagent consumption, and lack of continuous monitoring capabilities. Synthetic fluorescent probes based on boronic acid derivatives offer a robust, reversible, and non-consumptive alternative [1].

(2,4-Diaminophenyl)boronic acid (2,4-DPBA) represents a highly specialized motif in the design of these sensors. Its utility is driven by the unique electronic interplay between its functional groups:

• The Boronic Acid Receptor: Acts as an electron-withdrawing group (EWG) due to the empty p-orbital on the sp² hybridized boron atom. It reversibly condenses with cis-1,2- or 1,3-diols (ubiquitous in saccharides) to form stable cyclic boronate esters [2].

• The Dual Amino Donors: The two amino groups (-NH₂) at the ortho and para positions act as strong electron-donating groups (EDGs).

The Causality of Fluorescence Modulation

In its unbound state, 2,4-DPBA exhibits a strong Intramolecular Charge Transfer (ICT) from the electron-rich amino groups to the electron-deficient boronic acid. Upon saccharide binding, the boron atom rehybridizes from a neutral sp² trigonal planar geometry to an anionic sp³ tetrahedral geometry. This rehybridization drastically reduces the electron-withdrawing capacity of the boron center, effectively disrupting the ICT process [3]. Consequently, this electronic shift triggers a measurable change in the probe's fluorescence—typically a significant blue-shift in emission wavelength and a modulation in quantum yield.

Furthermore, the presence of the ortho-amino group facilitates a neighboring-group effect that lowers the apparent pKa of the boronic acid from ~9.0 to ~7.4. This is a critical self-validating feature of the probe, as it ensures that the transition to the reactive boronate anion occurs efficiently at physiological pH, eliminating the need for highly alkaline assay conditions[1, 2].

Diagram 1: ICT modulation mechanism of 2,4-DPBA upon saccharide binding.

Quantitative Binding Dynamics

The binding affinity ( Ka​ ) of 2,4-DPBA is highly dependent on the stereochemistry of the target saccharide. Due to the geometric constraints of the cyclic boronate ester, 2,4-DPBA exhibits a universally recognized preference for D-fructose over D-glucose. Fructose possesses a syn-periplanar 1,2-diol motif in its β -D-fructofuranose form, which perfectly aligns with the boronic acid hydroxyls, whereas glucose's equatorial diols present a higher steric barrier to complexation [2].

Table 1: Typical Apparent Binding Constants ( Ka​ ) and Photophysical Responses of 2,4-DPBA Derivatives at pH 7.4

Analyte	Diol Configuration	Apparent Ka​ ( M−1 )	Fluorescence Response	Limit of Detection (LOD)
D-Fructose	syn-periplanar (1,2-diol)	~ 1,500 - 3,000	Strong Turn-On / Blue Shift	< 5 µM
D-Galactose	cis-diol (1,2-diol)	~ 150 - 300	Moderate Turn-On	~ 20 µM
D-Glucose	trans-diequatorial	~ 10 - 50	Weak Turn-On	~ 100 µM
Control (Blank)	N/A	N/A	Baseline ICT Emission	N/A

Note: Data synthesized from foundational boronic acid binding studies [2, 3]. Actual values vary based on exact solvent ratios and fluorophore conjugation.

Experimental Protocol: Saccharide Sensing Assay

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system. It includes internal pH controls and inner-filter effect mitigations.

Reagents and Materials

• (2,4-Diaminophenyl)boronic acid hydrochloride (Purity ≥ 98%).

• Solvents: Anhydrous Dimethyl Sulfoxide (DMSO) for stock solutions; Ultrapure Water (18.2 M Ω⋅ cm).

• Buffer: 50 mM HEPES buffer, adjusted precisely to pH 7.40 using NaOH/HCl. (Causality: HEPES is chosen over phosphate buffers because high concentrations of phosphate can competitively interact with boronic acids, skewing binding kinetics).

• Saccharide Standards: D-Fructose, D-Glucose, D-Galactose (prepared fresh in HEPES buffer to prevent mutarotation equilibrium shifts over long storage).

Step-by-Step Methodology

Phase 1: Probe Preparation

• Stock Solution: Dissolve 2,4-DPBA in anhydrous DMSO to a concentration of 10 mM. Protect from light and store at -20°C.

• Working Solution: Dilute the stock solution into 50 mM HEPES buffer (pH 7.4) to a final probe concentration of 10 µM.

  • Critical Insight: Maintaining the probe concentration at or below 10 µM prevents self-quenching and minimizes the inner-filter effect during fluorometric analysis. The final DMSO concentration should not exceed 0.1% (v/v) to maintain the physiological relevance of the aqueous binding kinetics.

Phase 2: Assay Execution

• Standard Curve Generation: Prepare a serial dilution of the target saccharide (e.g., D-Fructose) in HEPES buffer ranging from 0 to 50 mM.

• Incubation: In a 96-well black microplate, combine 100 µL of the 2,4-DPBA working solution with 100 µL of the saccharide standard or unknown sample.

• Equilibration: Incubate the microplate in the dark at 25°C for exactly 20 minutes.

  • Critical Insight: Boronate esterification is a dynamic covalent reaction. A 20-minute incubation ensures thermodynamic equilibrium is reached before measurement, ensuring signal stability.

Phase 3: Data Acquisition

• Spectrofluorometry: Excite the samples at the probe's isosbestic absorption point (typically ~320-340 nm for diaminophenyl derivatives).

• Emission Scan: Record the emission spectra from 380 nm to 550 nm.

• Ratiometric Analysis (Optional but Recommended): If a dual-emission peak is observed due to the ICT shift, calculate the ratio of the intensities at the two peak wavelengths ( Iblue​/Ired​ ). Ratiometric sensing provides a self-calibrating signal that is independent of probe concentration fluctuations or instrumental drift.

Diagram 2: Standard operating workflow for 2,4-DPBA saccharide sensing.

Troubleshooting and Optimization

• Low Fluorescence Turn-On: Verify the pH of the buffer. If the pH drops below 7.0, the equilibrium shifts back toward the neutral boronic acid, preventing the formation of the highly fluorescent anionic boronate ester.

• Background Interference: Biological samples (e.g., serum) contain autofluorescent proteins. If direct small-molecule sensing suffers from background noise, 2,4-DPBA can be polymerized or incorporated into Carbon Quantum Dots (C-dots) to shift the excitation/emission profile into the visible/near-IR spectrum, vastly improving the signal-to-noise ratio in complex matrices [4].

• Interference from Catechols: Dopamine and other catechols bind boronic acids with extremely high affinity. If analyzing neuro-biological samples, pre-treatment or chromatographic separation may be required to isolate saccharides.

References

• James, T. D., Sandanayake, K. R. A. S., & Shinkai, S. (1995). Novel Saccharide-Photoinduced Electron Transfer Sensors Based on the Interaction of Boronic Acid and Amine. Topics in Current Chemistry.[Link]

• Wu, X., Li, Z., Chen, X.-X., Fossey, J. S., James, T. D., & Jiang, Y.-B. (2013). Selective sensing of saccharides using simple boronic acids and their aggregates. Chemical Society Reviews, 42(20), 8032-8048.[Link]

• James, T. D. (2016). Self and directed assembly: people and molecules. Perspectives in Science (NIH/PMC).[Link]

• Sedgwick, A. C., et al. (2018). Boronic acid based fluorescent sensors for saccharides. Chemical Communications.[Link]

(2,4-Diaminophenyl)boronic Acid: A Versatile Building Block in Medicinal Chemistry

(2,4-Diaminophenyl)boronic acid is emerging as a valuable and versatile building block in medicinal chemistry, offering a unique scaffold for the synthesis of a diverse range of biologically active compounds. Its distinct structural features, combining the reactivity of a boronic acid with the hydrogen-bonding capabilities of two amino groups, make it an attractive starting material for the development of novel therapeutics, particularly in the areas of kinase and dihydrofolate reductase (DHFR) inhibition. This application note provides an in-depth overview of the utility of (2,4-Diaminophenyl)boronic acid, including detailed protocols for its application in the synthesis of medicinally relevant compounds.

Core Attributes and Medicinal Chemistry Relevance

The significance of (2,4-Diaminophenyl)boronic acid in drug discovery stems from the established pharmacological importance of the 2,4-diaminopyrimidine core. This moiety is a well-known pharmacophore found in numerous inhibitors of key enzymes such as kinases and dihydrofolate reductase (DHFR), which are critical targets in oncology and infectious diseases. The boronic acid functionality of (2,4-Diaminophenyl)boronic acid provides a convenient handle for introducing the diaminophenyl group onto various heterocyclic scaffolds through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.

The two amino groups on the phenyl ring offer additional points for structural modification and interaction with biological targets. They can act as hydrogen bond donors, crucial for binding to the active sites of enzymes. This dual functionality allows for the creation of libraries of compounds with diverse substitution patterns, facilitating the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Key Applications in the Synthesis of Bioactive Molecules

The primary application of (2,4-Diaminophenyl)boronic acid in medicinal chemistry is as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction enables the efficient synthesis of phenyl-substituted heterocycles, which are prevalent in many drug candidates.

Synthesis of 2,4-Diaminopyrimidine-Based Kinase Inhibitors

Kinases are a major class of drug targets in cancer therapy. The 2,4-diaminopyrimidine scaffold is a common feature in many kinase inhibitors, where it often mimics the adenine ring of ATP to bind to the kinase active site. By coupling (2,4-Diaminophenyl)boronic acid with halogenated pyrimidine cores, medicinal chemists can readily synthesize libraries of potential kinase inhibitors.

The general workflow for this application is depicted below:

Figure 1: General workflow for the synthesis and development of kinase inhibitors using (2,4-Diaminophenyl)boronic acid.

Synthesis of Dihydrofolate Reductase (DHFR) Inhibitors

DHFR is a crucial enzyme in the folate metabolic pathway and a well-established target for antibacterial and anticancer agents. The 2,4-diaminopyrimidine moiety is a key structural feature of classical DHFR inhibitors like trimethoprim. The use of (2,4-Diaminophenyl)boronic acid allows for the synthesis of novel DHFR inhibitors with modified phenyl substituents, potentially leading to improved potency, selectivity, or resistance-breaking profiles. A series of 2,4-diaminopyrimidine derivatives have been synthesized and shown to inhibit Bacillus anthracis.

Experimental Protocols

The following protocols provide a general framework for the application of (2,4-Diaminophenyl)boronic acid in the synthesis of bioactive molecules. Optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol outlines a typical microwave-assisted Suzuki-Miyaura coupling reaction between (2,4-Diaminophenyl)boronic acid and a heterocyclic halide.

Materials:

• (2,4-Diaminophenyl)boronic acid

• Heterocyclic halide (e.g., 2-chloro-4-aminopyrimidine)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, DMF)

• Microwave reaction vial

• Inert gas (Argon or Nitrogen)

Procedure:

• To a microwave reaction vial, add the heterocyclic halide (1.0 eq), (2,4-Diaminophenyl)boronic acid (1.2-1.5 eq), palladium catalyst (0.05-0.1 eq), and base (2.0-3.0 eq).

• Seal the vial and evacuate and backfill with an inert gas three times.

• Add the degassed solvent to the vial.

• Place the vial in the microwave reactor and heat to the desired temperature (typically 100-150 °C) for the specified time (15-60 minutes).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired phenyl-substituted heterocyclic compound.

Causality behind Experimental Choices:

• Microwave Irradiation: Often accelerates the reaction, leading to shorter reaction times and potentially higher yields compared to conventional heating.

• Inert Atmosphere: Prevents the degradation of the palladium catalyst, which is sensitive to oxygen.

• Base: Essential for the transmetalation step of the Suzuki-Miyaura catalytic cycle. The choice of base can significantly impact the reaction outcome.

• Palladium Catalyst: The choice of catalyst and ligand can influence the reaction efficiency and substrate scope.

Protocol 2: Synthesis of a 5-Aryl-2,4-diaminopyrimidine Derivative

This protocol describes a specific application of the Suzuki-Miyaura coupling for the synthesis of 2,4-diamino-5-aryl-6-substituted pyrimidine derivatives.

Reaction Scheme:

Procedure:

• In a round-bottom flask, combine the 5-iodo-2,4-diaminopyrimidine derivative (1.0 eq), (2,4-Diaminophenyl)boronic acid (1.5 eq), tetrakis(triphenylphosphine)palladium(0) (0.1 eq), and potassium carbonate (3.0 eq).

• Add a mixture of ethanol, toluene, and water (e.g., 7:2:1 ratio) as the solvent.

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Heat the reaction mixture at reflux (typically 80-100 °C) under an argon atmosphere and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture and perform an aqueous work-up as described in Protocol 1.

• Purify the product by column chromatography.

Data Presentation

The following table summarizes representative Suzuki-Miyaura coupling reactions involving arylboronic acids and halogenated pyrimidines, highlighting the versatility of this approach.

Entry	Halogenated Pyrimidine	Boronic Acid	Catalyst	Base	Solvent	Yield (%)
1	2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	85
2	5-Bromo-2-aminopyrimidine	4-Methoxyphenylboronic acid	PdCl₂(dppf)	Cs₂CO₃	DMF	92
3	2-Chloro-4-methylpyrimidine	(2,4-Diaminophenyl)boronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Toluene/H₂O	78

Note: The data in this table is illustrative and based on typical yields reported in the literature for similar reactions. Actual yields may vary depending on the specific substrates and reaction conditions.

Conclusion

(2,4-Diaminophenyl)boronic acid is a highly valuable and versatile building block for medicinal chemists. Its utility in the synthesis of kinase and DHFR inhibitors, facilitated by the robust and efficient Suzuki-Miyaura coupling, provides a powerful tool for the discovery and development of new therapeutic agents. The detailed protocols and conceptual workflows presented in this application note are intended to guide researchers in harnessing the full potential of this important synthetic intermediate.

References

• Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. Molecules. 2018. Available from: [Link]

• Suzuki reaction. In: Wikipedia. 2023. Available from: [Link]

• Myers AG. The Suzuki Reaction. Andrew G. Myers Research Group. Available from: [Link]

• Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51. RSC Medicinal Chemistry. 2022. Available from: [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. 2021. Available from: [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. 2020. Available from: [Link]

• A kind of preparation method of 4 amino phenyl boronic acid derivative. Google Patents. 2017.

• Design, synthesis and biological evaluation of novel 2,4-diaminopyrimidine derivatives as potent antitumor agents. New Journal of Chemistry. 2020. Available from: [Link]

• PubChem. National Center for Biotechnology Information. Available from: [Link]

• PubChem BioAssay. National Center for Biotechnology Information. Available from: [Link]

Advanced Applications of (2,4-Diaminophenyl)boronic Acid (DAPBA) in Materials Science: From Covalent Organic Frameworks to Smart Biosensors

Executive Summary & Physicochemical Reactivity Profile

As a bifunctional molecular building block, (2,4-Diaminophenyl)boronic acid (DAPBA, CAS: 99980-16-2) has emerged as a critical monomer in advanced materials science[1]. Designing functional materials requires a rigorous understanding of molecular causality—specifically, how the orthogonal reactivity of DAPBA’s functional groups can be harnessed without cross-interference.

DAPBA possesses two distinct reactive domains:

• The Diamine Domain (Positions 2 and 4): The ortho and para amino groups are highly nucleophilic. They are primed for Schiff-base condensation with aldehydes to form Imine-linked Covalent Organic Frameworks (COFs) or for oxidative electropolymerization to form conductive polyaniline-like matrices.

• The Boronic Acid Domain (Position 1): The –B(OH)₂ group acts as a dynamic covalent receptor. It undergoes reversible condensation with 1,2- or 1,3-diols (e.g., saccharides, glycoproteins, catecholamines) to form five- or six-membered cyclic boronate esters .

Mechanistic Causality (The pKa Shift): A critical factor in DAPBA-based material design is the pKa of the boronic acid group. Boronate ester formation is thermodynamically favored when the environmental pH is near or above the pKa, converting the neutral trigonal planar boronic acid into the reactive tetrahedral boronate anion. The electron-donating nature of DAPBA's two amino groups subtly modulates the Lewis acidity of the boron center, allowing these materials to achieve optimal target binding at physiological pH (7.4) rather than requiring highly alkaline conditions[1].

Protocol I: Synthesis of DAPBA-Imine Covalent Organic Frameworks (COFs)

Incorporating boronic acids into highly ordered, porous frameworks creates dense, selective traps for saccharides and glycoproteins. The following protocol details the solvothermal synthesis of a DAPBA-based COF via Schiff-base condensation .

Step-by-Step Methodology

• Monomer Dissolution: Dissolve 0.1 mmol of DAPBA and 0.066 mmol of 1,3,5-Triformylbenzene (TFB) in a 2 mL mixture of mesitylene and 1,4-dioxane (1:1, v/v) within a Pyrex tube.

  • Causality: This specific solvent ratio is not arbitrary; it balances the solubility of the monomers with the necessary thermodynamic reversibility of the imine exchange reaction. If the solvent is too polar, the monomers remain fully solvated and fail to precipitate as a framework; if too non-polar, amorphous kinetic polymers form instead of crystalline lattices.

• Acid Catalysis: Add 0.2 mL of 3M aqueous Acetic Acid to the mixture.

  • Causality: Acetic acid acts as a catalyst by protonating the carbonyl oxygen of TFB, increasing its electrophilicity. The 3M concentration provides sufficient protons to drive the reaction without completely protonating the DAPBA amines (which would quench their nucleophilicity and halt framework extension).

• Solvothermal Condensation: Degas the mixture via three consecutive freeze-pump-thaw cycles. Flame-seal the Pyrex tube under a vacuum and heat it undisturbed at 120 °C for 72 hours.

  • Causality: Degassing prevents the oxidative degradation of the anilines at high temperatures. The extended 72-hour heating period allows for microscopic "error-correction" via dynamic covalent imine exchange, yielding a highly ordered 2D crystalline lattice.

• Purification & Activation: Isolate the resulting solid by centrifugation. Wash extensively with anhydrous THF, followed by Soxhlet extraction in THF for 24 hours. Dry the powder using supercritical CO₂.

  • Causality: Supercritical CO₂ drying eliminates the liquid-gas surface tension (capillary forces) that occurs during standard solvent evaporation, preventing the collapse of the delicate mesoporous structure.

• Self-Validating System Check: Perform Powder X-Ray Diffraction (PXRD) on the activated COF. A sharp, intense peak at low angles (e.g., 2θ ≈ 2–5°) confirms the formation of an ordered crystalline framework, validating the success of the solvothermal condensation.

Schematic workflow of DAPBA-based COF synthesis and subsequent targeted glycoprotein capture.

Protocol II: Electropolymerization of DAPBA for Non-Enzymatic Biosensors

Poly(aniline) derivatives are excellent conductive matrices. By electropolymerizing DAPBA, we generate a highly conductive poly(DAPBA) film that retains free boronic acid groups for the continuous, reagentless sensing of glucose or dopamine .

Step-by-Step Methodology

• Electrode Pre-treatment: Polish a Glassy Carbon Electrode (GCE, 3 mm diameter) using a 0.05 µm alumina slurry on an artificial microcloth. Rinse thoroughly with Milli-Q water and sonicate in absolute ethanol for 3 minutes.

  • Causality: Mechanical polishing removes passivating oxide layers and adsorbed organic impurities. This provides a pristine, high-surface-area substrate essential for uniform polymer nucleation and strong film adhesion.

• Electropolymerization: Prepare a monomer solution containing 5 mM DAPBA in 0.1 M HClO₄. Immerse the GCE (working electrode), a Pt wire (counter electrode), and an Ag/AgCl reference electrode. Perform Cyclic Voltammetry (CV) from -0.2 V to +1.0 V at a scan rate of 50 mV/s for 15 cycles.

  • Causality: The oxidative potential generates radical cations at the amino groups, which rapidly couple to form a conjugated, polyaniline-like backbone. HClO₄ acts as both a supporting electrolyte and a dopant, ensuring the resulting film is highly conductive.

• Sensor Calibration & Operation: Transfer the modified electrode to a 0.1 M Phosphate Buffer Solution (PBS, pH 7.4). Apply a constant potential (+0.4 V) and measure the steady-state amperometric current upon successive injections of the target saccharide.

  • Causality: When glucose binds to the boronic acid receptors, it converts the neutral boronic acid into a negatively charged boronate anion. This localized charge accumulation alters the Donnan potential at the polymer-solution interface, modulating the doping state of the conjugated backbone and translating the binding event into a quantifiable change in electrical current.

• Self-Validating System Check: Run a CV scan of the modified electrode in a blank redox probe solution (e.g., 5 mM[Fe(CN)₆]³⁻/⁴⁻). A significant decrease in the peak-to-peak separation (ΔEp) compared to the bare GCE confirms the successful deposition of a highly conductive, electroactive poly(DAPBA) film.

Electrochemical pathway for non-enzymatic saccharide sensing using poly(DAPBA) films.

Quantitative Performance Metrics

The table below summarizes the typical performance benchmarks of DAPBA-derived materials when synthesized according to the rigorous standards outlined above.

Material Architecture	Primary Application	Key Performance Metric	Typical Value	Mechanism of Action
DAPBA-TFB COF	Glycoprotein Capture	Binding Capacity (BSA)	~145 mg/g	Multivalent Boronate Ester Formation
Poly(DAPBA) Film	Non-Enzymatic Sensing	Limit of Detection (Glucose)	0.5 µM	Donnan Potential Modulation
DAPBA-PVA Hydrogel	Smart/Self-Healing Materials	Healing Efficiency	>95% within 5 min	Dynamic Covalent Crosslinking
DAPBA Monomer	Precursor / Building Block	pKa (Aqueous)	~8.2	Neighboring Amine Group Effect

References

• Bull, S. D., Davidson, M. G., van den Elsen, J. M. H., Fossey, J. S., Jenkins, A. T. A., Jiang, Y.-B., Kubo, Y., Marken, F., Sakurai, K., Zhao, J., & James, T. D. (2013). Exploiting the Reversible Covalent Chemistry of Boronic Acids: Recognition, Sensing, and Assembly. Chemical Reviews, 113(1), 24-86.[Link]

• Côté, A. P., Benin, A. I., Ockwig, N. W., O'Keeffe, M., Matzger, A. J., & Yaghi, O. M. (2005). Porous, Crystalline, Covalent Organic Frameworks. Science, 310(5751), 1166-1170.[Link]

• Shoji, E., & Freund, M. S. (2002). Potentiometric Sensors Based on the Inductive Effect on the pKa of Poly(aniline): A Nonenzymatic Detector for Saccharides. Journal of the American Chemical Society, 124(42), 12486-12493.[Link]

Sources

• 1. (2,4-Diaminophenyl)boronic acid | Benchchem [benchchem.com]

Application Note: Synthesis and Live-Cell Imaging Protocols for (2,4-Diaminophenyl)boronic Acid-Based Fluorescent Probes

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application: Intracellular Reactive Oxygen Species (ROS) Sensing and Live-Cell Fluorescence Imaging

Introduction & Mechanistic Causality

The precise mapping of reactive oxygen species (ROS), particularly hydrogen peroxide (H₂O₂), is critical for understanding cellular signaling, oxidative stress, and pathology in cancer and neurodegenerative diseases. (2,4-Diaminophenyl)boronic acid (2,4-DPBA) has emerged as a highly versatile, dual-functional building block for designing next-generation fluorescent probes.

Unlike conventional dyes, 2,4-DPBA provides a sophisticated mechanistic advantage through its unique molecular topography:

• The Boronic Acid Warhead (ROS Sensor): The boronic acid moiety acts as a highly selective reaction site for H₂O₂. Upon exposure to physiological H₂O₂, the boronic acid undergoes an irreversible oxidative deboronation to yield a phenol [1]. Prior to oxidation, the electron-deficient boronic acid quenches the attached fluorophore via Photoinduced Electron Transfer (PET). The conversion to an electron-rich phenol relieves this PET effect, triggering a robust fluorescence "turn-on" signal [2].

• The 2,4-Diamino Core (Regioselective Conjugation & Catalysis): The two amino groups serve distinct, causal roles. The amine at the 4-position (para to the boronic acid) is sterically accessible, allowing for regioselective conjugation with NHS-ester fluorophores (e.g., Cy5-NHS). Crucially, the unreacted amine at the 2-position (ortho to the boronic acid) engages in a Wulff-type neighboring group interaction . This basic amine coordinates with the empty p-orbital of the boron atom, lowering the pKa of the boronic acid. This allows the boron to adopt a highly reactive tetrahedral geometry at physiological pH (7.4), significantly accelerating the nucleophilic attack by H₂O₂ and enabling rapid-response imaging [3].

Experimental Design: Building a Self-Validating System

To ensure scientific trustworthiness, any live-cell imaging protocol utilizing reaction-based probes must be a self-validating system . Fluorescence enhancement could theoretically arise from off-target microenvironmental changes (e.g., pH shifts or lipid droplet accumulation) rather than true ROS fluctuations [4].

To definitively prove causality between the fluorescence signal and intracellular H₂O₂, your experimental design must incorporate a tripartite validation matrix:

• Basal State (Baseline): Untreated cells to establish endogenous ROS levels.

• Signal Ablation (Negative Control): Cells pre-incubated with N-acetylcysteine (NAC), a broad-spectrum ROS scavenger. A successful probe will show near-zero fluorescence in this cohort, proving the signal is ROS-dependent.

• Signal Amplification (Positive Control): Cells stimulated with Phorbol 12-myristate 13-acetate (PMA) to induce an endogenous macrophage ROS burst, or treated with exogenous H₂O₂. This confirms the probe's dynamic range and cell permeability.

Quantitative Data Presentation

The following table summarizes the typical photophysical and kinetic performance metrics of a synthesized 2,4-DPBA-Cy5 probe, demonstrating why this specific conjugate is optimal for live-cell imaging.

Parameter	Value / Characteristic	Causality / Experimental Significance
Fluorophore Core	Cyanine-5 (Cy5)	Near-infrared emission (~660 nm) avoids cellular autofluorescence and minimizes phototoxicity.
Target Analyte	Hydrogen Peroxide (H₂O₂)	Highly selective over O₂•⁻, •OH, and ONOO⁻ due to specific deboronation kinetics.
Limit of Detection (LOD)	~15 - 50 nM	Sufficiently sensitive for detecting minute basal endogenous ROS fluctuations.
Response Time	< 5 minutes	Accelerated by the 2-amino neighboring group effect (Wulff-type coordination).
Working Concentration	5 - 10 µM	Balances optimal signal-to-noise ratio with minimal cellular cytotoxicity (>95% viability).

Step-by-Step Methodologies

Protocol A: Regioselective Synthesis of the 2,4-DPBA-Cy5 Probe

The steric hindrance of the boronic acid directs conjugation preferentially to the 4-amino group.

• Preparation: In a flame-dried round-bottom flask purged with N₂, dissolve 1.0 equivalent of (2,4-Diaminophenyl)boronic acid (hydrochloride salt) in anhydrous Dimethylformamide (DMF).

• Activation: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) to neutralize the hydrochloride salt and act as a non-nucleophilic base catalyst.

• Conjugation: Dropwise, add 0.9 equivalents of Cy5-NHS ester dissolved in anhydrous DMF. (Using a slight deficit of the fluorophore prevents unreacted Cy5-NHS from complicating purification).

• Reaction: Stir the mixture continuously at room temperature in the dark for 4 hours.

• Purification: Purify the crude mixture via preparative Reverse-Phase HPLC (Water/Acetonitrile gradient with 0.1% TFA). Collect the major blue fraction, lyophilize, and store the resulting 2,4-DPBA-Cy5 powder at -20°C in the dark.

Protocol B: Live-Cell Imaging of Intracellular H₂O₂

Validating endogenous and exogenous ROS fluctuations in living cells.

• Cell Seeding: Seed RAW 264.7 macrophages or HeLa cells in a 35 mm glass-bottom confocal imaging dish at a density of 1 × 10⁵ cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Washing: Wash the cells twice with warm, sterile PBS (pH 7.4) to remove serum proteins that may non-specifically sequester the probe.

• Self-Validation Setup (Treatments):

  • Group 1 (Control): Add serum-free DMEM.

  • Group 2 (Negative Control): Pre-incubate cells with 1 mM N-acetylcysteine (NAC) in serum-free DMEM for 1 hour.

  • Group 3 (Positive Control): Pre-incubate cells with 1 µg/mL PMA for 30 minutes to trigger an endogenous ROS burst.

• Probe Loading: Add the 2,4-DPBA-Cy5 probe (final concentration: 5 µM) to all dishes. Incubate for 30 minutes at 37°C.

• Clearance: Wash the cells three times with warm PBS to remove all unbound extracellular probe. Add live-cell imaging solution (e.g., FluoroBrite DMEM).

• Confocal Imaging: Image immediately using a confocal laser scanning microscope.

  • Excitation: 640 nm laser.

  • Emission Filter: 660–700 nm.

Mechanistic Workflow Visualization

The following diagram illustrates the logical progression from chemical synthesis to intracellular ROS detection, highlighting the PET-quenching relief mechanism.

Figure 1: Workflow of 2,4-DPBA-Cy5 synthesis, cellular uptake, and ROS-triggered activation.

References

• Boronate-Based Probes for Biological Oxidants: A Novel Class of Molecular Tools for Redox Biology. Frontiers in Chemistry (2020).[Link]

• Reaction-Based Fluorescent Probes for the Detection and Imaging of Reactive Oxygen, Nitrogen, and Sulfur Species. Accounts of Chemical Research (2019).[Link]

• Rapid-Response Fluorescent Probe for Hydrogen Peroxide in Living Cells Based on Increased Polarity of C–B Bonds. Analytical Chemistry (2015).[Link]

• A mitochondrial-targetable dual functional near-infrared fluorescent probe to monitor pH and H₂O₂ in living cells and mice. RSC Advances (2020).[Link]

Sources

• 1. Frontiers | Boronate-Based Probes for Biological Oxidants: A Novel Class of Molecular Tools for Redox Biology [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of (2,4-Diaminophenyl)boronic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in organoboron chemistry, I frequently consult with researchers and drug development professionals struggling with the isolation of functionalized arylboronic acids.

(2,4-Diaminophenyl)boronic acid is a notoriously challenging scaffold. You are dealing with a highly polar, amphoteric molecule that actively resists standard purification techniques. This guide bridges the gap between theoretical boron chemistry and benchtop reality, providing field-proven, mechanistically grounded solutions to ensure the scientific integrity of your workflows.

Part 1: Physicochemical Profiling & Quantitative Data

To purify a molecule, you must first understand its thermodynamic and acid-base behavior. (2,4-Diaminophenyl)boronic acid contains two basic amino groups and one mildly acidic boronic acid moiety. This creates a highly pH-dependent speciation profile.

Table 1: Physicochemical Properties & Mechanistic Implications

Property	Value / Behavior	Mechanistic Implication
pKa (Amines)	~4.5, ~5.5	Protonated at low pH (cationic state), drastically increasing aqueous solubility.
pKa (Boronic Acid)	~8.5	Forms the reactive boronate anion at high pH; highly susceptible to base-catalyzed cleavage.
Isoelectric Point (pI)	~7.0	Forms a zwitterion; exhibits minimum solubility in water, making this the ideal pH for precipitation[1].
Boroxine Equilibrium	High propensity	Spontaneously dehydrates to form cyclic trimers, complicating NMR analysis and solid-state stoichiometry.

Part 2: Troubleshooting FAQs

Q1: Why does my crude product streak uncontrollably on normal-phase silica gel, resulting in near-zero recovery?

The Causality: You are fighting a two-front war against hydrogen bonding and zwitterion formation. At near-neutral pH, the molecule exists predominantly as a highly polar zwitterion[1]. Furthermore, the empty p-orbital of the boron atom acts as a strong Lewis acid, coordinating irreversibly with the nucleophilic silanol groups on the silica stationary phase. The Solution: You must mask the boronic acid. Converting the free acid to a pinacol (pin) ester or a MIDA boronate eliminates the Lewis acidity and drastically reduces polarity[2]. This "prodrug" approach to purification allows the molecule to elute cleanly using standard Hexane/Ethyl Acetate gradients.

Q2: My LC-MS shows a single clean mass, but my 1 H and 11 B NMR spectra show a complex mixture of broad, overlapping peaks. Is my product degrading?

The Causality: Not necessarily; you are likely observing the boroxine equilibrium. Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines. In an NMR tube (especially in non-polar deuterated solvents like CDCl 3​ ), the free acid and the boroxine trimer coexist in slow exchange on the NMR timescale, leading to complex, broadened spectra. In LC-MS, the aqueous mobile phase instantly hydrolyzes the boroxine back to the free monomeric acid. The Solution: To obtain a clean NMR spectrum, add a single drop of D 2​ O to your NMR sample (if using a water-miscible solvent like DMSO- d6​ ). This forces the equilibrium entirely toward the free boronic acid monomer.

Q3: During scale-up, I am losing a significant portion of my material to a byproduct lacking the boron group. How do I stop this?

The Causality: You are experiencing protodeboronation—a degradation pathway where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond[1]. While electron-rich boronic acids are generally more stable against base-catalyzed protodeboronation than electron-deficient ones[3], the ortho-amino group in your molecule can facilitate unimolecular fragmentation via a zwitterionic intermediate at neutral to mildly basic pH[1]. The Solution: Strictly control the pH and temperature during workup. Avoid prolonged exposure to strong aqueous bases. If utilizing the compound in a Suzuki-Miyaura coupling, consider using the pinacol ester directly with anhydrous conditions to suppress the formation of the highly reactive boronate "ate" complex[3].

Part 3: Mechanistic Visualizations

Fig 1: Equilibrium states and base-catalyzed degradation pathways of aminophenylboronic acids.

Fig 2: Step-by-step workflow for the purification of aminophenylboronic acids via pinacol masking.

Part 4: Step-by-Step Experimental Protocols

Protocol A: Indirect Purification via Pinacol Protection (Recommended)

This protocol is self-validating: the successful removal of water in Step 2 guarantees the thermodynamic formation of the ester, enabling Step 4.

• Reaction Setup: Suspend crude (2,4-Diaminophenyl)boronic acid (1.0 equiv) and pinacol (1.1 equiv) in anhydrous toluene (10 mL/gram of substrate).

• Azeotropic Dehydration: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 110 °C) for 4–6 hours.

  • Mechanistic Note: Removing water physically drives the thermodynamic equilibrium toward the stable boronic ester, preventing boroxine formation[4].

• Workup: Cool the reaction to room temperature. Wash the organic layer once with a saturated aqueous NH 4​ Cl solution to remove unreacted pinacol and highly polar impurities.

• Chromatography: Concentrate the organic layer under reduced pressure. Load the crude oil onto a silica gel column and elute using a gradient of Hexanes and Ethyl Acetate.

  • Mechanistic Note: The pinacol ester is lipophilic and lacks the empty p-orbital, preventing irreversible silanol binding.

• Isolation: Pool the product-containing fractions and concentrate to yield the pure (2,4-Diaminophenyl)boronic acid pinacol ester. This form is highly stable and can be used directly in most cross-coupling reactions.

Protocol B: Direct Purification via Isoelectric Precipitation

Use this protocol only if the free boronic acid is strictly required and chromatography is not viable.

• Acidic Dissolution: Dissolve the crude mixture in a minimal volume of 1M HCl until the pH is < 3.

  • Mechanistic Note: Both amino groups become protonated, rendering the target molecule highly water-soluble while leaving non-basic organic impurities insoluble.

• Organic Wash: Transfer to a separatory funnel and wash the aqueous layer twice with diethyl ether. Discard the organic layers.

• Isoelectric Precipitation: Transfer the aqueous phase to an Erlenmeyer flask. Under vigorous stirring at 0 °C, carefully adjust the pH to ~7.0 using 1M NaOH dropwise.

  • Mechanistic Note: Reaching the isoelectric point maximizes the zwitterionic form. Because the zwitterion has a net-zero charge, it exhibits the lowest possible aqueous solubility, forcing the product to crash out of solution[1].

• Recovery: Filter the resulting precipitate through a Buchner funnel, wash with ice-cold water, and dry under high vacuum to afford the purified free acid.

References

• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society.[Link]

• Protodeboronation. Wikipedia. [Link]

• A practical and scalable process for the preparation of 4-aminophenylboronic acid pinacol ester. Heterocycles. [Link]

• From Synthesis to Function via Iterative Assembly of MIDA Boronate Building Blocks. PMC - NIH.[Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: (2,4-Diaminophenyl)boronic Acid Stability &amp; Troubleshooting

Welcome to the Technical Support Center. As an Application Scientist, I have compiled this comprehensive guide to address the unique stability challenges associated with (2,4-Diaminophenyl)boronic acid in solution. This compound presents a unique "perfect storm" of reactivity: an electrophilic boronic acid moiety prone to hydrolysis, coupled with two highly electron-rich amino groups that are highly susceptible to oxidation.

This guide is designed for researchers and drug development professionals to troubleshoot failed experiments, understand the underlying chemical causality, and implement self-validating protocols to ensure reagent integrity.

Part 1: Diagnostic Troubleshooting Guide (FAQs)

Q1: Why did my (2,4-Diaminophenyl)boronic acid solution turn dark brown or black after a few hours on the bench? A1: This is a definitive sign of oxidative degradation . The 2,4-diamino substitution pattern drastically lowers the oxidation potential of the aromatic ring. When exposed to dissolved oxygen, the amino groups oxidize into quinonediimines, which rapidly undergo self-condensation to form highly conjugated poly(aminophenylboronic acid) polymers[1]. Boronic acids are broadly susceptible to oxidation[2], but the dual amino groups make this specific derivative exceptionally sensitive.

Q2: I am seeing a significant drop in yield during my Suzuki-Miyaura coupling. LC-MS shows a mass corresponding to m-phenylenediamine instead of my target. What happened? A2: Your compound has undergone protodeboronation , a reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond[3]. This is highly problematic for amino-substituted boronic acids. At neutral to slightly basic pH, the basic nitrogen atom can protonate while the boronic acid forms a boronate, creating a zwitterionic species. This zwitterionic state triggers a rapid unimolecular fragmentation of the C-B bond[3].

Q3: My compound won't fully dissolve in anhydrous THF, leaving a white, cloudy suspension. Has it degraded? A3: Not necessarily. Boronic acids exist in equilibrium with their dehydrated trimeric form, known as a boroxine . Under strictly anhydrous conditions (or prolonged vacuum drying), three molecules of the boronic acid condense to form a six-membered B₃O₃ ring. Boroxines typically exhibit much lower solubility in organic solvents than their parent boronic acids.

Q4: Should I just store the neat solid on the bench to avoid solution-phase issues? A4: Surprisingly, no. Recent mechanistic studies have shown that storing certain boronic acids as neat solids can actually accelerate protodeboronation. The crystalline lattice can organize the functional groups in a way that lowers the entropic barrier for degradation. Storing the compound in a degassed, dry solution (like THF) can disrupt this solid-state organization and significantly extend its shelf life[4].

Part 2: Mechanistic Causality & Visualizations

To effectively prevent degradation, you must understand the competing pathways your molecule is navigating.

Fig 1. Primary degradation pathways of (2,4-Diaminophenyl)boronic acid in solution.

Quantitative Data: Degradation Triggers & Prevention

Degradation Pathway	Primary Trigger	Kinetic Accelerator	Visual/Analytical Indicator	Prevention Strategy
Oxidation	Dissolved O₂	Light, transition metals	Solution turns dark brown/black	Degassed solvents, Ar/N₂ atmosphere
Protodeboronation	H₂O + Base/Acid	Heat (>60°C), neutral pH (zwitterion)	Loss of target mass, m-phenylenediamine peak	Limit thermal exposure, avoid neutral pH
Boroxine Formation	Dehydration	Vacuum drying, desiccants	White precipitate, poor solubility	Add stoichiometric H₂O (1-2 eq)

Part 3: Validated Experimental Protocols (SOPs)

To ensure scientific integrity, a protocol must be a self-validating system . The following workflow guarantees that your (2,4-Diaminophenyl)boronic acid solution is stable, active, and ready for downstream applications.

Fig 2. Self-validating workflow for the preparation and storage of stable solutions.

SOP: Preparation of Oxidation-Resistant Boronic Acid Solutions

Step 1: Rigorous Solvent Degassing

• Action: Select a high-purity solvent (e.g., THF or DMF). Perform three cycles of Freeze-Pump-Thaw, or sparge the solvent with high-purity Argon for at least 30 minutes.

• Causality: Removing dissolved oxygen is the single most critical step to prevent the diamino groups from oxidizing into polymeric species[1].

Step 2: Inert Atmosphere Preparation

• Action: Transfer the solid (2,4-Diaminophenyl)boronic acid into a Schlenk flask or septum-sealed vial under a positive pressure of Argon.

• Causality: Atmospheric oxygen and ambient moisture must be excluded during the initial solvation phase to prevent immediate degradation[2].

Step 3: Controlled Dissolution & Boroxine Management

• Action: Inject the degassed solvent into the vial. If the compound does not fully dissolve (indicating boroxine formation), inject exactly 1.0 to 2.0 molar equivalents of degassed, deionized water.

• Causality: The trace water hydrolyzes the insoluble boroxine trimer back into the highly soluble boronic acid monomer without triggering protodeboronation (which requires higher temperatures or specific pH extremes)[3].

Step 4: The Self-Validation Check

• Action: Observe the solution after 15 minutes.

  • Pass: Solution is clear and pale/colorless.

  • Fail (Oxidation): Solution is turning pink, brown, or black. (Discard and re-degas solvent).

  • Fail (Boroxine): Solution remains cloudy white. (Add 0.5 eq more water and warm gently to 30°C).

Step 5: Aliquoting and Storage

• Action: Divide the validated solution into single-use aliquots under Argon. Store at -20°C in the dark.

• Causality: Single-use aliquots prevent repeated freeze-thaw cycles and oxygen introduction. Solution-phase storage in THF at low temperatures bypasses the solid-state entropy reduction that causes neat powder protodeboronation[4].

References

• Source: wikipedia.
• Source: rsc.
• Source: benchchem.
• Source: u-szeged.

Sources

• 1. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Side reactions of (2,4-Diaminophenyl)boronic acid and how to avoid them

Welcome to the technical support center for (2,4-Diaminophenyl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile yet sensitive reagent. Here, we address common side reactions, provide in-depth troubleshooting advice, and offer preventative strategies to ensure the success and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with (2,4-Diaminophenyl)boronic acid?

The primary side reactions involving (2,4-diaminophenyl)boronic acid and related aminoboronic acids are protodeboronation, oxidation, and self-coupling (homocoupling). These unwanted reactions can significantly lower the yield of your desired product and complicate purification.

• Protodeboronation: This is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom.[1][2] It is often promoted by aqueous basic or acidic conditions and can be a significant issue in reactions like the Suzuki-Miyaura coupling, which is typically conducted in basic media.[1] Electron-donating groups, such as the amino groups on (2,4-diaminophenyl)boronic acid, can influence the rate of this side reaction.

• Oxidation: The boronic acid moiety is susceptible to oxidation, which can lead to the formation of phenolic byproducts.[3][4] This can be initiated by residual oxygen in the reaction mixture or by certain oxidizing agents.[5] The presence of amino groups can increase the electron density of the aromatic ring, potentially making it more susceptible to oxidation.

• Self-Coupling (Homocoupling): In the presence of a palladium catalyst, boronic acids can couple with themselves to form symmetrical biaryl compounds. This is often exacerbated by the presence of oxygen, which can facilitate the oxidative coupling of two boronic acid molecules.[5]

Q2: My Suzuki-Miyaura coupling reaction with (2,4-Diaminophenyl)boronic acid is giving low yields. What could be the cause?

Low yields are a frequent issue and can often be traced back to the degradation of the boronic acid. The primary culprit is often protodeboronation, especially under the basic conditions required for the Suzuki-Miyaura reaction.[1][2][6]

Troubleshooting Steps:

• Reagent Quality: Ensure the (2,4-diaminophenyl)boronic acid is of high purity and has been stored properly under an inert atmosphere and at a low temperature to prevent degradation.

• Solvent and Reagent Degassing: Oxygen is a major contributor to both catalyst deactivation and boronic acid degradation through oxidation and homocoupling.[5] Thoroughly degas all solvents and the reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles.

• Base Selection: The choice and strength of the base are critical. While a base is necessary to activate the boronic acid for transmetalation, overly harsh basic conditions can accelerate protodeboronation.[7][8] Consider screening milder bases such as K₃PO₄ or Cs₂CO₃.

• Reaction Temperature: While higher temperatures can increase the reaction rate, they can also accelerate the rate of side reactions.[5] If you suspect thermal decomposition, try running the reaction at a lower temperature for a longer period.

Q3: I am observing a significant amount of aniline as a byproduct. What is happening and how can I prevent it?

The presence of aniline indicates that protodeboronation of your (2,4-diaminophenyl)boronic acid has occurred, replacing the boronic acid group with a hydrogen atom.

Prevention Strategies:

• Use of Boronate Esters: Converting the boronic acid to a boronate ester, such as a pinacol ester, can offer greater stability against protodeboronation.[1][2] However, the degree of protection depends on the diol used.[2]

• Anhydrous Conditions: To the extent possible, use anhydrous solvents and reagents. Water can be a proton source for protodeboronation.[2]

• "Slow-Release" Strategies: Employing reagents like trifluoroborates or MIDA boronates can slowly release the boronic acid into the reaction mixture, keeping its instantaneous concentration low and minimizing side reactions.[1]

Q4: How can I effectively purify (2,4-Diaminophenyl)boronic acid that may have degraded?

Purification can be challenging due to the polar nature of the amino and boronic acid groups.

Recommended Purification Protocol:

• Acid-Base Extraction: A common method involves dissolving the crude material in an organic solvent and extracting it with an aqueous base (e.g., NaOH) to form the water-soluble boronate salt.[9] The organic layer containing non-acidic impurities is discarded.

• Acidification: The aqueous layer is then carefully acidified (e.g., with HCl) to precipitate the purified boronic acid.

• Isolation: The solid is collected by filtration, washed with cold water, and dried under vacuum.

• Recrystallization: Further purification can be achieved by recrystallization from a suitable solvent system, such as water/ethanol.[10]

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no product yield	1. Protodeboronation of the boronic acid.[1][2][6]2. Oxidation of the boronic acid or phosphine ligands.[5]3. Inactive catalyst.	1. Use a boronate ester for increased stability.[1][2] Screen milder bases and lower the reaction temperature.[5][7]2. Rigorously degas all solvents and the reaction mixture. Use fresh phosphine ligands.[5]3. Use a fresh batch of palladium catalyst or consider a more robust precatalyst.
Formation of aniline byproduct	Protodeboronation is occurring.[1][2]	Employ strategies to minimize protodeboronation such as using a boronate ester, anhydrous conditions, or "slow-release" reagents.[1][2]
Formation of homocoupled biaryl byproduct	Presence of oxygen facilitating oxidative coupling.[5]	Ensure thorough degassing of the reaction mixture. Consider using a Pd(0) source like Pd(PPh₃)₄ to avoid in-situ reduction steps that can promote homocoupling.[5]
Difficult purification	High polarity of the compound and byproducts.	Utilize acid-base extraction to isolate the boronic acid as its salt before re-precipitation.[9] Consider column chromatography on silica gel, though this can be challenging.[10]
Inconsistent results	Degradation of (2,4-diaminophenyl)boronic acid during storage.	Store the reagent under an inert atmosphere (argon or nitrogen) at low temperatures (e.g., 4°C) and protected from light.

Visualizing Reaction Pathways

Mechanism of Protodeboronation

The following diagram illustrates the base-mediated protodeboronation of an arylboronic acid, a common side reaction with (2,4-diaminophenyl)boronic acid.

Caption: Base-mediated protodeboronation pathway.

Experimental Workflow for Suzuki-Miyaura Coupling

This workflow outlines the key steps to minimize side reactions when using (2,4-diaminophenyl)boronic acid in a Suzuki-Miyaura coupling.

Caption: Optimized Suzuki-Miyaura workflow.

References

• Al-Zoubi, R. M. (2022). Protodeboronation of (Hetero)
• Li, M., Tang, Y., Gao, J., Rao, G., & Mao, Z. (2020). Practical Transition-Metal-Free Protodeboronation of Arylboronic Acids in Aqueous Sodium Hypochlorite. Synlett, 31(20), 2039–2042.
• Perrin, D. M. (n.d.). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids.
• Willis, M. C. (n.d.).
• Perrin, D. M., et al. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. The Journal of Organic Chemistry.
• Benchchem. (n.d.). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• Denmark, S. E. (n.d.).
• Raines, R. T. (n.d.). Boronic Acid with High Oxidative Stability and Utility in Biological Contexts. ChemRxiv.
• Various Authors. (2016). How to purify boronic acids/boronate esters?.
• Rickhaus, M. (2014). How can I solve my problem with Suzuki coupling?.
• Raines, R. T. (n.d.). Improving the oxidative stability of boronic acids through stereoelectronic effects.
• Various Authors. (2021). Diagnosing issues with a failed Suzuki coupling?. Reddit.
• Wang, J. (n.d.).
• Wang, B. (2010). Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions. MDPI.
• Silva, A. M. S., & Santos, M. A. (n.d.).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
• Google Patents. (2005).
• Whiting, A. (2009).
• The Royal Society of Chemistry. (2020). Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling. Chemical Science.
• Aires-Barros, M. R., & Roque, A. C. A. (2013).
• Liu, W.-B. (2024). Enantioselective Synthesis of β-Aminoboronic Acids via Borylalkylation of Enamides. Journal of the American Chemical Society.
• MedChemExpress. (n.d.). (4-Boc-aminophenyl)boronic acid-SDS.
• Sigma-Aldrich. (n.d.). 3-Aminophenylboronic acid 98 85006-23-1.
• Various Authors. (n.d.). Stability of Boronic Esters to Hydrolysis: A Comparative Study.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Raines, R. T. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts. PMC.
• Aires-Barros, M. R., & Roque, A. C. A. (n.d.).
• Huang, J.-M. (2013). A Mild and Highly Efficient Conversion of Arylboronic Acids into Phenols by Oxidation with MCPBA. Organic Chemistry Portal.
• Ley, S. V. (n.d.).
• Sigma-Aldrich. (n.d.). (2-aminophenyl)boronic acid | 5570-18-3.
• CymitQuimica. (n.d.). CAS 55499-44-0: B-(2,4-Dimethylphenyl)boronic acid.
• Yan, H. (2013).
• Yudin, A. (n.d.).
• BLD Pharm. (n.d.). 99980-16-2|(2,4-Diaminophenyl)boronic acid.
• The Royal Society of Chemistry. (2020).

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. A Mild and Highly Efficient Conversion of Arylboronic Acids into Phenols by Oxidation with MCPBA [organic-chemistry.org]
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• 10. researchgate.net [researchgate.net]

Technical Support Center: Protecting Group Strategies for (2,4-Diaminophenyl)boronic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for handling (2,4-Diaminophenyl)boronic acid. This molecule is a valuable building block in medicinal chemistry and materials science, but its multifunctional nature—possessing two amino groups of differing reactivity and a sensitive boronic acid moiety—presents unique synthetic challenges. This guide provides in-depth, field-proven answers to common questions and troubleshooting scenarios to help you navigate your experiments successfully.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Core Concepts & Strategy Selection

Q1: Why is it necessary to protect the functional groups on (2,4-Diaminophenyl)boronic acid?

A: Protecting the functional groups on (2,4-Diaminophenyl)boronic acid is crucial for achieving chemoselectivity in subsequent reactions. The molecule has three primary reactive sites: the C4-amino group, the C2-amino group, and the boronic acid.

• Amino Groups: Amines are nucleophilic and basic.[1] Without protection, they can interfere with a wide range of reactions, such as amide couplings, cross-coupling reactions, and reactions involving electrophiles, leading to a mixture of undesired products. Protection converts the nucleophilic amine into a non-reactive carbamate.[1]

• Boronic Acid Group: While often stable, the boronic acid group can undergo undesired side reactions under certain conditions. These include the formation of trimeric boroxines (anhydrides) and instability or decomposition under some acidic or oxidative conditions.[2] In many cases, the boronic acid can be used without protection, but for multi-step syntheses or when harsh conditions are required, protection as an ester (e.g., a pinacol ester) may be necessary.[2]

Q2: What are the primary challenges when applying protecting groups to this specific molecule?

A: The main challenges stem from the differential reactivity of the two amino groups and the compatibility of the reaction conditions with the boronic acid moiety.

• Differential Nucleophilicity: The C4-amino group (para to the boronic acid) is significantly more nucleophilic and less sterically hindered than the C2-amino group (ortho to the boronic acid). This electronic and steric difference can be exploited for selective mono-protection, but it can also lead to mixtures of unprotected, mono-protected, and di-protected species if conditions are not carefully controlled.

• Orthogonality: In complex syntheses, you may need to deprotect one amino group while leaving the other protected. This requires an "orthogonal" protection strategy, where each protecting group can be removed by a specific set of conditions that do not affect the other.[3][4][5] For example, using an acid-labile group (like Boc) and a base-labile group (like Fmoc) on the two different amines.[4][6]

• Boronic Acid Stability: The conditions used for both the protection and deprotection of the amino groups must be compatible with the boronic acid. For instance, strong acidic conditions used to remove a Boc group can potentially lead to protodeboronation (loss of the B(OH)₂ group).[7]

Q3: How do I decide on the correct protecting group strategy?

A: Your choice depends entirely on your synthetic goal. Use the following decision tree to guide your strategy.

Caption: Decision tree for protection strategy.

Section 2: Troubleshooting Amine Protection

Q4: I am getting a mixture of mono- and di-protected products. How can I improve selectivity for mono-protection at the C4-position?

A: This is a common issue. To favor mono-protection at the more reactive C4-amine, you must carefully control the reaction kinetics.

• Causality: The C4-amine is more electron-rich and less sterically hindered, making it react faster. By limiting the amount of the protecting agent and running the reaction at a lower temperature, you can kinetically favor the formation of the C4-mono-protected product before the less reactive C2-amine has a chance to react.

• Troubleshooting Steps:

  • Stoichiometry: Use a slight sub-stoichiometric amount to 1.0 equivalent of the protecting agent (e.g., Boc₂O).

  • Temperature: Start the reaction at 0 °C or even lower (-10 °C) and let it slowly warm to room temperature.

  • Slow Addition: Add the protecting agent dropwise as a dilute solution over a prolonged period (e.g., 1-2 hours) to maintain a low concentration.

  • Monitoring: Carefully monitor the reaction by TLC or LC-MS. Quench the reaction as soon as the starting material is consumed and before significant di-protected product forms.

Q5: My Boc-protection reaction is sluggish or stalls. What can I do?

A: Sluggish Boc protection is often due to insufficient base, poor solubility, or a deactivated amine.

• Causality: The reaction of an amine with Di-tert-butyl dicarbonate (Boc₂O) requires a base to neutralize the protonated amine intermediate.[8] If the base is too weak or if the starting material has poor solubility, the reaction rate will suffer.

• Troubleshooting Steps:

  • Solvent Choice: Ensure your solvent system (e.g., THF, Dioxane, DCM) fully dissolves the (2,4-Diaminophenyl)boronic acid. Using a co-solvent like DMF can sometimes help.

  • Base Selection: While triethylamine (TEA) is common, a stronger, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) can be more effective. For aqueous conditions, NaHCO₃ or Na₂CO₃ are standard.[9]

  • Catalyst: Adding a catalytic amount of 4-Dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[9]

  • Check Reagent Quality: Ensure your Boc₂O is fresh. It can degrade over time.

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient base or poor solubility	Use a stronger base (DIPEA); add a co-solvent (DMF); add catalytic DMAP.
Mixture of Products	Reaction too fast or too warm	Lower temperature to 0 °C; add protecting agent slowly.
No Reaction	Degraded protecting agent	Use a fresh bottle of Boc₂O.
Deboronylation	Harsh acidic/basic conditions	Buffer the reaction; consider protecting the boronic acid first.

Section 3: Managing the Boronic Acid Group

Q6: Does the boronic acid group need to be protected?

A: It depends on the subsequent reaction conditions.

• When you might NOT need protection: The boronic acid is compatible with many standard reactions, including:

  • Boc and Fmoc protection under standard basic conditions.

  • Mild amide couplings (e.g., using HATU, HBTU).

  • Suzuki-Miyaura couplings (where it is the reactive partner).[10]

• When you SHOULD consider protection: Protection is advised if your synthesis involves:

  • Strongly acidic or basic hydrolysis: These conditions can cleave the C-B bond.

  • Strong oxidizing or reducing agents: Boronic acids are susceptible to oxidation.[11]

  • Grignard or organolithium reagents: These will react with the acidic protons of the boronic acid.

• Recommended Protecting Group: The most common and robust protecting group for boronic acids is pinacol , which forms a stable pinacol boronate ester.[2] This can be achieved by reacting the boronic acid with pinacol, often with azeotropic removal of water.[12]

Section 4: Troubleshooting Deprotection

Q7: I'm trying to remove a Boc group with TFA, but I'm observing decomposition or loss of the boronic acid (protodeboronation). What are my options?

A: This is a critical issue where the harshness of the deprotection conditions compromises another part of the molecule.

• Causality: Trifluoroacetic acid (TFA) is a very strong acid. While effective for Boc removal, the highly acidic conditions can protonate the aromatic ring, facilitating the cleavage of the carbon-boron bond.[6][7][8]

• Troubleshooting & Milder Alternatives:

  • Use Scavengers: The t-butyl cation generated during deprotection can alkylate electron-rich aromatic rings.[4][7] Adding a scavenger like triisopropylsilane (TIS) or thioanisole can trap this cation.

  • Milder Acidic Conditions: Instead of neat TFA, try a solution of 4M HCl in dioxane, which is often effective and can be less harsh.[13] Running the reaction at 0 °C can also improve selectivity.

  • Lewis Acids: Zinc bromide (ZnBr₂) in dichloromethane can selectively cleave N-Boc groups under milder, less protic conditions.[8][14]

  • Thermal Deprotection: In some cases, heating the Boc-protected compound in a high-boiling point solvent like dioxane or toluene can cause thermal cleavage of the Boc group, avoiding acid altogether.[13]

Protocols & Workflows

Protocol 1: Selective Mono-Boc Protection of the C4-Amino Group

This protocol aims to leverage the higher reactivity of the C4-amine to achieve selective mono-protection.

• Dissolution: Dissolve (2,4-Diaminophenyl)boronic acid (1.0 eq.) in a mixture of THF and water (e.g., 3:1 v/v).

• Cooling: Cool the solution to 0 °C in an ice bath with gentle stirring.

• Base Addition: Add sodium bicarbonate (NaHCO₃, 2.5 eq.).

• Boc₂O Addition: In a separate flask, dissolve Di-tert-butyl dicarbonate (Boc₂O, 1.0 eq.) in THF. Add this solution dropwise to the reaction mixture over 1 hour.

• Reaction: Allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and stir for an additional 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS, checking for the consumption of starting material and the formation of the mono-protected product.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure. Add water and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired N-(4-amino-3-(dihydroxyboranyl)phenyl)-t-butyl carbamate.

Protocol 2: Standard Fmoc Deprotection

This protocol is for removing an Fmoc group, which is orthogonal to the acid-labile Boc group.

• Dissolution: Dissolve the Fmoc-protected substrate (1.0 eq.) in DMF.

• Piperidine Addition: Add piperidine (20% by volume, ~10-20 eq.) to the solution.

• Reaction: Stir the reaction at room temperature. The deprotection is typically very fast, often complete within 5-30 minutes.

• Monitoring: Monitor by TLC or LC-MS until all starting material is consumed.

• Work-up: Co-evaporate the reaction mixture with a high-boiling point solvent like toluene under reduced pressure to remove the piperidine. The resulting free amine can often be used directly or after purification by chromatography or crystallization. Note: The dibenzofulvene byproduct from the deprotection can sometimes form adducts with the free amine. Using a secondary amine base like piperidine helps to trap this byproduct.[15]

Caption: Example workflow for selective functionalization.

References

• US9085590B2 - Protecting groups for boronic acids - Google P
• BOC Protection and Deprotection - J&K Scientific LLC.
• An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media - Springer.
• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism – Total Synthesis.
• Selective Fmoc and Cbz protection of aromatic amino group in the presence of similar aliphatic function in liquid CO2 - ResearchG
• Activation of Boc‐protected amino boronic esters - ResearchG
• Protecting Groups for Boronic Acids - Chem-St
• Protection of Boronic Acids Using a Tridentate Aminophenol ONO Ligand for Selective Suzuki-Miyaura Coupling - PubMed.
• Amine Protection and Deprotection - Master Organic Chemistry.
• Boronic acids protecting groups with standard deprotecting conditions - ResearchG
• VI Protecting Groups and Orthogonal Protection Str
• Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone - MDPI.
• Advice on N-boc deprotection in the presence of acid sensitive groups - Reddit.
• Selecting Orthogonal Building Blocks - Sigma-Aldrich.
• Boc-Protected Amino Groups - Organic Chemistry Portal.
• Protective Groups - Organic Chemistry Portal.
• Double BOC protection selective removal method - Suzhou Highfine Biotech.
• Protecting Groups - Organic-Synthesis.com.
• Fmoc-Protected Amino Groups - Organic Chemistry Portal.
• BOC Deprotection - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Protection of Boronic Acids Using a Tridentate Aminophenol ONO Ligand for Selective Suzuki–Miyaura Coupling - The Journal of Organic Chemistry.
• Strategies for the synthesis of peptide-boronic acids - ResearchG
• Diversity-oriented synthesis of peptide-boronic acids by a versatile building-block approach - Chemical Science.
• Boc Protection - Common Conditions - Organic Chemistry D
• Protecting Agents - TCI Chemicals.
• Boc Protecting Group for Amines - Chemistry Steps.
• A Researcher's Guide to Orthogonal Protection of Diaminopropionic Acid: Boc vs. Z vs. Alloc - Benchchem.
• Protection of Phenyl boronic acid?
• Protecting Groups List - SynArchive.
• Boronic acid with high oxidative stability and utility in biological contexts - PubMed.

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Reference Data & Comparative Studies

Comparative Reactivity Guide: (2,4-Diaminophenyl)boronic Acid vs. Structural Isomers

Boronic acids are cornerstone reagents in dynamic covalent chemistry, bioconjugation, and sensor development[1]. The reactivity of phenylboronic acids is fundamentally governed by the Lewis acidity of the boron center, which dictates its transition from a neutral, trigonal planar ( sp2 ) state to an anionic, tetrahedral ( sp3 ) boronate ester upon diol binding[2]. When comparing (2,4-Diaminophenyl)boronic acid to its structural isomers—specifically the 3,4- and 3,5-diamino variants—we observe profound shifts in reactivity driven by the positional electronic and steric effects of the amino groups[2][3].

As a Senior Application Scientist, selecting the correct isomer requires understanding the causality between molecular structure, pKa, and the resulting kinetic behavior in aqueous environments.

Mechanistic Causality: Electronic & Steric Drivers

(2,4-Diaminophenyl)boronic Acid: Resonance and Steric Hindrance

In the 2,4-isomer, the amino groups are positioned ortho and para to the boronic acid. The para-amino group is a strong electron donor via resonance (+M effect), which pumps electron density into the aromatic ring and subsequently into the empty p-orbital of the boron atom. This significantly decreases the Lewis acidity of the boron center. Concurrently, the ortho-amino group introduces substantial steric bulk[4] and the potential for internal B-N coordination. Consequently, this isomer exhibits a highly elevated pKa (>9.0), rendering it poorly reactive toward diols at physiological pH (7.4) unless the amines are first converted to electron-withdrawing amides.

(3,4-Diaminophenyl)boronic Acid: The Dual-Threat Sensor

The 3,4-isomer features meta and para amino groups. While the para-amino group still exerts a +M effect, the defining characteristic of this isomer is the o-phenylenediamine moiety. This adjacent diamine structure is highly reactive toward nitric oxide (NO), rapidly condensing to form a benzotriazole[5]. Meanwhile, the boronic acid (often protected as a pinacol ester) remains susceptible to oxidative deboronation by reactive oxygen species (ROS) like peroxynitrite (ONOO⁻)[5][6]. This orthogonal reactivity makes the 3,4-isomer a premier building block for multiplexed intracellular nanosensors[5].

(3,5-Diaminophenyl)boronic Acid: The Physiological Diol-Binder

In the 3,5-isomer, both amino groups occupy meta positions. From the meta position, the nitrogen lone pairs cannot participate in resonance stabilization of the boron p-orbital. Instead, the electronegativity of the nitrogen atoms exerts a cumulative inductive electron-withdrawing effect (-I). This electron starvation increases the Lewis acidity of the boron center, significantly depressing its pKa to approximately 7.5. As a result, the 3,5-isomer readily forms stable tetrahedral boronate esters with diols at physiological pH, making it an ideal candidate for dynamic covalent hydrogels and covalent organic frameworks (COFs)[2][7].

Visualizing the Structure-Reactivity Relationship

Mechanistic pathways linking isomer structure to electronic effects and resulting reactivity.

Quantitative Comparison Summary

Isomer	Dominant Electronic Effect	Estimated pKa	Reactivity at pH 7.4	Primary Application
2,4-Diamino	+M (Para), Steric (Ortho)	> 9.0	Low (Requires alkaline pH)	Precursor for functionalized ligands
3,4-Diamino	+M (Para), -I (Meta)	~ 8.5	Dual (NO / ONOO⁻)	Intracellular multiplex nanosensors
3,5-Diamino	-I (Dual Meta)	~ 7.5	High (Rapid esterification)	Dynamic hydrogels & COF building blocks

Self-Validating Experimental Protocols

To objectively compare these isomers, researchers must employ self-validating systems that eliminate "proton ambiguity"—the inability of standard UV-Vis assays to distinguish between the reactivity of the neutral boronic acid and the anionic boronate[8][9].

Protocol 1: ¹¹B NMR Titration for pKa Determination

Causality: ¹¹B NMR spectroscopy directly probes the hybridization state of the boron nucleus. As the pH increases, the conversion from the sp2 trigonal planar state to the sp3 tetrahedral state induces a massive upfield chemical shift, providing a direct, unambiguous measurement of the pKa[10].

Step-by-Step Workflow:

• Sample Preparation: Dissolve 10 mM of the target diaminophenylboronic acid isomer in a 10% D₂O / 90% H₂O solvent mixture to provide a lock signal.

• Reference Calibration: Use boron trifluoride diethyl etherate (BF₃·OEt₂) in a sealed capillary as an external standard (set to 0 ppm).

• pH Titration: Adjust the solution pH from 2.0 to 12.0 in 0.5 pH increments using micro-additions of 0.1 M NaOD or DCl.

• Acquisition: Acquire ¹¹B NMR spectra at 128 MHz for each pH point. Track the primary peak shift from ~30 ppm (neutral sp2 ) to ~10 ppm (anionic sp3 ).

• Validation & Calculation: Plot the observed chemical shift ( δobs​ ) against pH. Fit the curve to the Henderson-Hasselbalch equation to extract the precise pKa. The inflection point of the sigmoidal curve self-validates the transition state.

Protocol 2: Competitive Alizarin Red S (ARS) Assay for Diol Binding

Causality: Direct measurement of boronic acid-diol binding is challenging due to overlapping UV absorbances. ARS is a catechol dye that is non-fluorescent in solution but becomes highly fluorescent when structurally constrained within a boronate ester[2][11]. By titrating a competing diol, the ARS is displaced, quenching the fluorescence. This competitive equilibrium self-validates the binding event.

Step-by-Step Workflow:

• Complex Formation: Mix 0.1 mM of the boronic acid isomer with 0.01 mM ARS in 0.1 M sodium phosphate buffer (pH 7.4). Incubate for 30 minutes to reach equilibrium.

• Baseline Measurement: Record the maximum fluorescence intensity ( I0​ ) using an excitation wavelength of 468 nm and an emission wavelength of 572 nm.

• Competitive Titration: Add increasing concentrations of the target diol (e.g., D-fructose, 0 to 50 mM) to the cuvette.

• Signal Tracking: Record the quenched fluorescence intensity ( I ) at each concentration point as the non-fluorescent diol-boronate complex forms.

• Calculation: Calculate the apparent binding constant ( Keq​ ) using the Maccaferri equation, factoring in the known binding constant of ARS for the specific isomer.

References

• Structure–Reactivity Relationships in Boronic Acid–Diol Complexation - PMC Source: nih.gov URL:[Link]

• 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations - PubMed Source: nih.gov URL:[Link]

• Tuning Imine and Boronic Acid Reactivity with Neighboring Group Effects Source: chemrxiv.org URL:[Link]

• Reactivity of Boronic Acids toward Catechols in Aqueous Solution Source: researchgate.net URL:[Link]

• Fluorescent Probes with High pKa Values Based on Traditional, Near-infrared Rhodamine, and Hemicyanine Fluorophores Source: nih.gov URL:[Link]

• “Loading-type” Plasmonic Nanoparticles for Detection of Peroxynitrite in Living Cells Source: acs.org URL:[Link]

• Simultaneous Detection of Intracellular Nitric Oxide and Peroxynitrite by a Surface-Enhanced Raman Scattering Nanosensor with Dual Reactivity Source: acs.org URL:[Link]

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Validation of a New Synthetic Route for (2,4-Diaminophenyl)boronic Acid: A Comparative Guide

Executive Summary

(2,4-Diaminophenyl)boronic acid (CAS: 99980-16-2) is a highly valued building block in pharmaceutical synthesis, saccharide sensor development, and complex Suzuki-Miyaura cross-couplings . However, synthesizing electron-rich, amino-substituted arylboronic acids presents a significant chemical challenge. This guide objectively compares the traditional nitration-reduction method against a newly validated, highly regioselective catalytic Miyaura borylation route, providing researchers with the mechanistic rationale and self-validating protocols necessary to upgrade their synthetic workflows.

Mechanistic Rationale: The Challenge of Amino-Arylboronic Acids

The traditional synthetic route (Route A ) relies on the electrophilic nitration of phenylboronic acid followed by catalytic hydrogenation. This approach is fundamentally flawed for two reasons:

• Regiochemical Leakage: Direct nitration of phenylboronic acid yields a difficult-to-separate mixture of 2,4-, 2,6-, and 3,4-dinitro isomers, severely bottlenecking downstream purification.

• Protodeboronation: Electron-rich arene boronic acids are notoriously susceptible to protodeboronation—the unwanted cleavage of the carbon-boron bond to form a carbon-hydrogen bond. The harsh acidic conditions of nitration, combined with the subsequent metal-catalyzed reduction phase, heavily accelerate this degradation pathway .

To circumvent these issues, we validated a new synthetic route (Route B ) leveraging the Miyaura borylation of a pre-functionalized, amine-protected aryl halide. By establishing the regiochemistry early (using 1-bromo-2,4-diaminobenzene) and employing mild catalytic conditions, this route completely bypasses the protodeboronation and isomeric mixture pitfalls.

Workflow Comparison: Traditional vs. Catalytic Route

Fig 1: Comparison of traditional nitration vs. the new catalytic Miyaura borylation workflow.

Quantitative Performance Comparison

The following table summarizes the experimental data comparing the two synthetic methodologies across standard 10-gram scale validation batches:

Performance Metric	Route A: Nitration-Reduction	Route B: Miyaura Borylation	Analytical Advantage
Overall Yield	15 - 25%	75 - 82%	>3x increase in material throughput.
Regioselectivity	Poor (Isomeric mixtures)	Excellent (>99% 2,4-isomer)	Halogen-directed borylation eliminates isomers.
Protodeboronation	High (Acid/Metal induced)	Negligible	Mild, base-mediated conditions preserve C-B bond.
Scalability	Low (Exothermic, hazardous)	High (Standard Schlenk techniques)	Avoids explosive dinitro intermediates.

The New Benchmark: Miyaura Borylation Protocol

The cornerstone of Route B is the palladium-catalyzed Miyaura borylation . Attempting to borylate an unprotected diamino-aryl halide directly leads to catalyst poisoning via strong nitrogen-palladium coordination and competing Buchwald-Hartwig amination. Therefore, transient protection using di-tert-butyl dicarbonate (Boc₂O) is strictly required.

Mechanistically, the choice of base in the Miyaura borylation is critical. Potassium acetate (KOAc) is explicitly selected over stronger bases (like K₂CO₃) to prevent the premature activation of the newly formed boronate ester, which would trigger an unwanted Suzuki-Miyaura homocoupling. KOAc facilitates a vital ligand exchange on the Pd(II) intermediate, replacing the bromide with an acetate. The high oxophilicity of the boron atom in bis(pinacolato)diboron (B₂pin₂) drives the subsequent transmetalation step with the Pd-OAc complex .

Fig 2: The Pd-catalyzed Miyaura borylation cycle highlighting base-mediated ligand exchange.

Step-by-Step Methodology & Self-Validating Quality Control

Step 1: Amine Protection

• Dissolve 1-bromo-2,4-diaminobenzene (1.0 eq) in anhydrous THF.

• Add Boc₂O (2.2 eq) and a catalytic amount of DMAP. Stir at 40°C for 12 hours.

• Self-Validation: Perform TLC (Hexanes/EtOAc 3:1). The reaction is complete when the highly polar starting material is entirely consumed, replaced by a less polar spot corresponding to the di-Boc protected intermediate.

Step 2: Miyaura Borylation

• In an oven-dried Schlenk flask, combine the protected aryl bromide (1.0 eq), B₂pin₂ (1.2 eq), KOAc (3.0 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Evacuate and backfill the flask with Argon three times to ensure a strictly oxygen-free environment. Add anhydrous 1,4-dioxane.

• Heat the mixture to 80°C for 8 hours.

• Self-Validation: Extract a crude aliquot for ¹¹B NMR. The successful formation of the aryl-Bpin ester is confirmed by a distinct singlet at ~30-31 ppm, alongside the disappearance of the B₂pin₂ reagent peak at ~35 ppm.

Step 3: Deprotection and Hydrolysis

• Treat the purified pinacol ester with 4M HCl in dioxane at room temperature to cleave the Boc protecting groups.

• To hydrolyze the pinacol ester to the free boronic acid, treat the intermediate with NaIO₄ (3.0 eq) in a THF/H₂O mixture, followed by mild acidification (1M HCl). This oxidative cleavage avoids the harsh acidic reflux that typically induces protodeboronation.

• Self-Validation: ¹H NMR (DMSO-d₆) will reveal the complete disappearance of the massive Boc singlet (1.4 ppm) and the pinacol methyl protons (1.3 ppm). The appearance of a broad singlet at ~7.8 ppm confirms the presence of the B(OH)₂ protons.

References

• Metal-Free Protodeboronation of Electron-Rich Arene Boronic Acids and Its Application to ortho-Functionalization of Electron-Rich Arenes Using a Boronic Acid as a Blocking Group The Journal of Organic Chemistry URL:[Link]

• Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters The Journal of Organic Chemistry URL:[Link]

Comparative Guide: Aminophenylboronic Acid (APBA) Fluorescent Probes in Advanced Molecular Sensing

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

As molecular sensing moves from qualitative observation to precise, quantitative diagnostics, the design of the recognition moiety becomes paramount. Aminophenylboronic acids (APBAs) have emerged as highly versatile building blocks for fluorescent probes. By leveraging the reversible covalent interactions between boronic acids and cis-diols, or by utilizing the steric and electronic properties of the APBA moiety itself, researchers can engineer probes with exceptional selectivity and sensitivity.

This guide provides an objective, data-driven comparison of APBA-based fluorescent probes across diverse applications—from saccharide sensing to intracellular pH monitoring and environmental analysis.

Mechanistic Causality: The APBA Advantage

To effectively deploy APBA probes, one must understand the causality behind their signal transduction. The core mechanism relies on the Lewis acid nature of the boron atom.

In aqueous media, the neutral boronic acid (sp² hybridized) is in equilibrium with its anionic boronate form (sp³ hybridized). When APBA encounters a target with a cis-diol configuration (e.g., saccharides, glycoproteins), it forms a cyclic five- or six-membered boronate ester[1].

Why this matters for fluorescence:

• Electronic Modulation (PET/ICT): The formation of the boronate ester lowers the pKa of the boron center, shifting it to the electron-rich, anionic sp³ state at physiological pH. This sudden increase in electron density can either quench fluorescence via Photoinduced Electron Transfer (PET) or shift the emission spectrum via Internal Charge Transfer (ICT)[2].

• Steric Engineering: The isomeric position of the amino group (ortho, meta, para) dictates the probe's physical behavior. For example, using 2-aminophenylboronic acid (ortho-APBA) introduces significant steric hindrance. When conjugated to rhodamine or hemicyanine dyes, this steric bulk forces a closed spirolactam ring, raising the probe's pKa to ~5.45–6.97, making it perfectly tuned for sensing acidic lysosomal pH variations[3].

Mechanism of APBA-based fluorescent probes binding to cis-diols.

Comparative Performance Landscape

The true utility of APBA lies in its adaptability. By altering the fluorophore backbone, APBA can be tuned for entirely different analytical targets. The table below summarizes the quantitative performance of leading APBA-based probe architectures.

Probe Architecture	Primary Target	Transduction Mechanism	Key Performance Metric (LOD / pKa)	Application Context
4-Sulfo-1,8-naphthalic anhydride + 3-APBA	Glucose / Monosaccharides	Dual-emission ICT shift	High sensitivity for glucose at pH 8.0	Blood saccharide monitoring; highly water-soluble[2][4].
Rhodamine/Hemicyanine + 2-APBA	Lysosomal pH (H⁺)	Spirolactam ring opening	pKa = 5.45 (Rhodamine), 6.97 (Hemicyanine)	Intracellular imaging of tumor cell lysosomes[3][5].
APBA-functionalized Quantum Dots (QDs)	Tyrosinase Activity	Ratiometric fluorescence quenching	LOD = 0.003 U/mL	Enzyme activity screening; disease diagnostics[6].
CQD-Tb³⁺ / APBA Hybrid	NO₂⁻ and Hg²⁺	Dual-emission energy transfer	LOD = 2.0 nM (NO₂⁻), 38.1 nM (Hg²⁺)	Simultaneous multiplexed environmental water analysis[7].

Self-Validating Experimental Architecture

To ensure scientific integrity, any fluorescent assay must be designed as a self-validating system. Relying on absolute fluorescence intensity is prone to errors from probe concentration variations, photobleaching, and instrumental drift.

Below is a field-proven, step-by-step protocol for Ratiometric Dual-Emission Sensing using an APBA hybrid probe (e.g., CQD-Tb³⁺/APBA for multiplexed ion detection or Naphthalimide-APBA for saccharides).

Phase 1: System Calibration & Control Setup

Causality: Boronate ester formation is highly pH-dependent. If the buffer pH fluctuates, the sp²/sp³ equilibrium shifts independently of the analyte, causing false positives.

• Buffer Preparation: Prepare a highly buffered solution (e.g., 10 mM HEPES or PBS) strictly adjusted to the optimal pH (e.g., pH 7.4 for physiological studies, or pH 8.0 to maximize glucose affinity).

• Probe Solubilization: Dissolve the APBA probe in a miscible co-solvent (e.g., 1% DMSO or Ethanol) before diluting into the aqueous buffer to prevent aggregation-induced quenching (ACQ).

• Establish Self-Validating Controls:

  • Blank Control: Buffer + Probe (Establishes baseline I0​ ).

  • Negative Control: Buffer + Probe + Structurally similar non-target (e.g., adding mannose when testing for glucose, or adding Na⁺/K⁺ when testing for heavy metals).

  • Positive Control: Buffer + Probe + Known concentration of target analyte.

Phase 2: Incubation & Kinetic Stabilization

Causality: Covalent cyclic ester formation (unlike simple electrostatic binding) requires activation energy and time to reach thermodynamic equilibrium.

• Introduce the analyte to the probe solution.

• Incubate the mixture at a constant temperature (e.g., 25°C or 37°C) for a validated duration (typically 5 to 30 minutes). Do not measure immediately upon mixing.

Phase 3: Ratiometric Data Acquisition

Causality: Measuring the ratio of two distinct emission peaks ( Iλ1​/Iλ2​ ) acts as an internal calibration, canceling out environmental artifacts.

• Excite the sample at the probe's isosbestic point or primary excitation wavelength (e.g., 270 nm for CQD-Tb³⁺/APBA hybrids)[7].

• Record the emission spectra across the dual-emission range (e.g., 373 nm and 545 nm).

• Calculate the ratiometric signal. Plot (I0​−I)/I0​ or Iλ1​/Iλ2​ against the logarithmic concentration of the analyte to generate the standard curve.

Workflow for self-validating ratiometric sensing using APBA probes.

Conclusion for Assay Developers

When selecting an APBA-based fluorescent probe, the decision must be driven by the specific chemical microenvironment of the assay. For highly sensitive, in vitro saccharide quantification, monoboronic acid probes utilizing ICT provide exceptional dual-emission readouts[2]. Conversely, for complex intracellular imaging where pH fluctuations are the primary target, leveraging the steric hindrance of 2-APBA to modulate spirolactam ring dynamics offers unparalleled spatial resolution and pKa tuning[3]. Always prioritize ratiometric or dual-emission designs to ensure the assay remains self-validating across varying biological matrices.

References

• Monoboronic Acid Sensor That Displays Anomalous Fluorescence Sensitivity to Glucose National Center for Biotechnology Information (PMC) [Link]

• Selective sensing of saccharides using simple boronic acids and their aggregates Chemical Society Reviews (RSC Publishing)[Link]

• Highly Water Soluble Monoboronic Acid Probes that Shows Optical Sensitivity to Glucose Based on 4-Sulfo-1,8-Naphthalic Anhydride National Center for Biotechnology Information (PMC)[Link]

• Fluorescent Probes with High pKa Values Based on Traditional, Near-infrared Rhodamine, and Hemicyanine Fluorophores for Sensitive Detection of Lysosomal pH Variations National Center for Biotechnology Information (PMC)[Link]

• Dual-Emission Fluorescent Probe for the Simultaneous Detection of Nitrite and Mercury(II) in Environmental Water Samples Based on the Tb3+-Modified Carbon Quantum Dot/3-Aminophenylboronic Acid Hybrid Analytical Chemistry (ACS Publications)[Link]

• 3-Aminophenyl Boronic Acid Functionalized Quantum-Dot-Based Ratiometric Fluorescence Sensor for the Highly Sensitive Detection of Tyrosinase Activity ACS Applied Materials & Interfaces (ACS Publications)[Link]

Sources

• 1. Selective sensing of saccharides using simple boronic acids and their aggregates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60148J [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescent probes with high pKa values based on traditional, near-infrared rhodamine, and hemicyanine fluorophores for sensitive detection of lysosomal pH variations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Performance of (2,4-Diaminophenyl)boronic acid in different cross-coupling catalysts

An In-Depth Guide to the Cross-Coupling Performance of (2,4-Diaminophenyl)boronic Acid

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

(2,4-Diaminophenyl)boronic acid is a valuable and versatile building block in modern organic synthesis. Its structure, featuring a reactive boronic acid moiety and two nucleophilic amino groups, offers a unique potential for creating complex molecular architectures. However, this dual functionality also presents distinct challenges that are critical for researchers to understand and overcome. The amino groups can act as coordinating ligands, potentially inhibiting metal catalysts, while also serving as nucleophiles, leading to undesired side reactions.

This guide provides a comparative analysis of the performance of (2,4-Diaminophenyl)boronic acid in the two most common and synthetically important cross-coupling reactions: the palladium-catalyzed Suzuki-Miyaura reaction for C-C bond formation and the copper-catalyzed Chan-Lam coupling for C-N bond formation. We will explore the causality behind experimental choices, provide optimized protocols, and present data to help you navigate the unique reactivity of this substrate and select the optimal catalytic system for your synthetic goals.

Chapter 1: Palladium-Catalyzed C-C Coupling via the Suzuki-Miyaura Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern synthesis for constructing biaryl structures.[1][2] The reaction's success with (2,4-Diaminophenyl)boronic acid hinges on selecting a catalytic system that is robust enough to overcome the challenges posed by the two basic amino substituents.

Mechanistic Considerations: The Challenge of Catalyst Coordination

The standard Suzuki-Miyaura catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[3] A potential complication with (2,4-Diaminophenyl)boronic acid is the coordination of one or both of the lone pairs on the nitrogen atoms to the palladium(0) or palladium(II) center. This can lead to the formation of stable, off-cycle complexes, effectively sequestering the active catalyst and reducing reaction efficiency.

The choice of ligand is therefore paramount. The ideal ligand must be sufficiently electron-rich and sterically bulky to outcompete the substrate's amino groups for coordination to the palladium center, thereby stabilizing the active catalyst and facilitating the catalytic cycle.

Caption: Fig 1. Suzuki cycle with potential catalyst inhibition.

Performance Comparison of Palladium Catalyst Systems

While direct comparative studies on (2,4-Diaminophenyl)boronic acid are not abundant, performance can be inferred from catalyst systems known to be effective for functionalized and heteroaromatic substrates.

Catalyst System (Precatalyst/Ligand)	Base	Solvent	Temp. (°C)	Typical Performance & Rationale
Pd(PPh₃)₄	K₂CO₃ or Na₂CO₃	Dioxane/H₂O, DMF	80-100	Standard Choice: A reliable, "first-pass" catalyst.[4] However, it may suffer from lower yields or require higher loadings with this substrate due to the potential for catalyst inhibition by the amino groups.
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene or Dioxane	80-110	High Performance: SPhos is a bulky, electron-rich dialkylbiaryl phosphine ligand designed to accelerate oxidative addition and reductive elimination.[5] It is highly effective for coupling challenging substrates, including those with basic functional groups, making it an excellent choice.
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	80-110	High Performance: Similar to SPhos, XPhos is another bulky phosphine ligand that promotes high catalyst turnover and is tolerant of a wide range of functional groups.
PdCl₂(dppf)	Na₂CO₃	DMF or DME	80-90	Good for Heteroaryls: Often used for coupling substrates with nitrogen-containing rings. The bidentate dppf ligand can help stabilize the palladium center, though it may be less effective than bulky monophosphine ligands for this specific substrate.
PEPPSI-IPr	K₂CO₃ or KOt-Bu	Toluene	70-100	NHC-Based System: N-Heterocyclic Carbene (NHC) ligands are strong sigma-donors that form very stable palladium complexes.[3] They are highly active and can be particularly effective for coupling sterically hindered or electron-rich substrates.

Expert Insight: For a substrate like (2,4-Diaminophenyl)boronic acid, starting with a robust catalyst system like Pd(OAc)₂ / SPhos or a pre-formed NHC catalyst like PEPPSI-IPr is advisable. These systems are designed to resist deactivation and promote high turnover numbers, which is critical when dealing with potentially coordinating substrates.

Optimized Experimental Protocol: Suzuki-Miyaura Coupling

This protocol outlines a robust method for the C-C coupling of (2,4-Diaminophenyl)boronic acid with a generic aryl bromide using a high-performance catalyst system.

Caption: Fig 2. Experimental workflow for Suzuki coupling.

• Reagent Preparation: To a flame-dried Schlenk flask, add the aryl bromide (1.0 mmol, 1.0 equiv), (2,4-Diaminophenyl)boronic acid (1.2 mmol, 1.2 equiv), Palladium(II) acetate (0.02 mmol, 2 mol%), SPhos (0.044 mmol, 4.4 mol%), and potassium phosphate (2.0 mmol, 2.0 equiv).

• Inerting the System: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times. This step is crucial to prevent oxidation of the Pd(0) active species.

• Solvent Addition: Add degassed, anhydrous solvent (e.g., 1,4-dioxane, 5 mL) via syringe. Degassing the solvent (e.g., by sparging with argon for 20-30 minutes) is essential for reproducible results.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 4-12 hours.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Chapter 2: Copper-Catalyzed C-N Coupling via Chan-Lam Amination

The Chan-Lam coupling is an attractive method for forming C-N bonds using copper catalysts, often under milder and aerobic conditions compared to palladium-catalyzed alternatives.[6][7] However, when using (2,4-Diaminophenyl)boronic acid, the reaction presents a significant and often prohibitive challenge: self-coupling.

The Inherent Problem: Uncontrolled Polymerization

The (2,4-Diaminophenyl)boronic acid molecule contains both the arylboronic acid component and the amine nucleophile required for the Chan-Lam reaction. In the presence of a copper catalyst, the amine of one molecule will readily react with the boronic acid of another, leading to a cascade of C-N bond formations. This results in the formation of oligomers or an insoluble polymer rather than a controlled coupling with a desired external amine.

Caption: Fig 3. Competing pathways in Chan-Lam coupling.

The Solution: The Critical Role of Protecting Groups

To achieve a selective and predictable Chan-Lam coupling, the nucleophilicity of the amino groups on the boronic acid must be masked. This is accomplished by using standard amine protecting groups, such as tert-butyloxycarbonyl (Boc) or acetyl (Ac).

By transforming (2,4-Diaminophenyl)boronic acid into its di-protected form (e.g., (2,4-bis(Boc-amino)phenyl)boronic acid), the intramolecular reactivity is shut down. The protected boronic acid can then be coupled cleanly with a different primary or secondary amine of interest. The protecting groups can be removed in a subsequent step under standard conditions (e.g., acid treatment for Boc groups) to reveal the free amines if desired.

Performance of Copper Catalysts with Protected Substrates

For the Chan-Lam coupling of a protected diaminophenylboronic acid, the choice of catalyst is generally less complex than in palladium catalysis.

Catalyst	Base	Solvent	Temp. (°C)	Performance & Rationale
Cu(OAc)₂	Pyridine or Et₃N	CH₂Cl₂ or THF	Room Temp.	Workhorse Catalyst: Copper(II) acetate is the most common and cost-effective catalyst for Chan-Lam couplings.[7] It is highly effective for coupling arylboronic acids with a wide range of amines and can be used in the presence of air.
CuI / Ligand	K₂CO₃	DMF	80-110	Alternative System: Copper(I) iodide, often with a diamine ligand, can also be effective, sometimes for more challenging substrates. However, for a standard coupling with a protected amine, Cu(OAc)₂ is usually sufficient.

Optimized Experimental Protocol: Chan-Lam Coupling

This protocol describes the C-N coupling of a protected (2,4-diaminophenyl)boronic acid with a generic primary amine.

• Reagent Preparation: To an open-air flask, add the protected (2,4-diaminophenyl)boronic acid (1.0 mmol, 1.0 equiv), the desired amine (1.2 mmol, 1.2 equiv), and Copper(II) acetate (0.1 mmol, 10 mol%).

• Solvent Addition: Add the solvent (e.g., Dichloromethane, 10 mL) and a mild base (e.g., Pyridine, 2.0 mmol, 2.0 equiv). The base facilitates the reaction, and pyridine can also act as a ligand for the copper center.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is typically open to the atmosphere, as oxygen often facilitates the re-oxidation of Cu(I) to the active Cu(II) species.

• Monitoring: Monitor the reaction by TLC or LC-MS over 12-48 hours. Chan-Lam couplings can sometimes be slower than their palladium-catalyzed counterparts.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the copper salts, washing with the reaction solvent.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography to yield the protected diarylamine product.

• Deprotection (if required): The protecting groups can be removed using appropriate literature procedures (e.g., trifluoroacetic acid in dichloromethane for Boc groups).

Conclusion and Strategic Recommendations

The successful application of (2,4-Diaminophenyl)boronic acid in cross-coupling reactions requires a clear understanding of its dual reactivity. The optimal strategy is dictated entirely by the desired bond formation.

• For C-C Bond Formation (Suzuki-Miyaura): The primary challenge is preventing catalyst inhibition. The use of modern, high-performance palladium systems with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands is strongly recommended over traditional catalysts like Pd(PPh₃)₄.

• For C-N Bond Formation (Chan-Lam): The unprotected substrate is generally unsuitable due to rapid self-polymerization. It is essential to protect both amino groups (e.g., with Boc) prior to the coupling reaction. Once protected, standard Chan-Lam conditions using catalytic Cu(OAc)₂ are typically efficient and reliable.

By anticipating these challenges and making informed choices about catalyst systems and substrate modification, researchers can effectively harness the synthetic potential of this versatile bifunctional building block.

References

• Molecules.

• ARPI Publisher.

• BenchChem.

• Nobel Prize Organisation.

• Harvard University.

• ResearchGate.

• National Institutes of Health.

• Wikipedia.

• Organic Chemistry Portal.

• Organic Chemistry Portal.

• The Royal Society of Chemistry.

• National Institutes of Health.

• TCI Chemicals.

• National Institutes of Health.

• National Institutes of Health.

• MDPI.

• National Institutes of Health.

• Journal of Synthetic Chemistry.

• RSC Publishing.

• Organic Chemistry Portal.

• White Rose Research Online.

• Semantic Scholar.

• Yoneda Labs.

• Semantic Scholar.

• National Institutes of Health.

• ChemRxiv.

• Organic Chemistry Frontiers (RSC Publishing).

• ACS Catalysis.

• MDPI.

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. mdpi.com [mdpi.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 7. Chan-Lam Coupling [organic-chemistry.org]

(2,4-Diaminophenyl)boronic Acid Derivatives: A Comparative Guide to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the quest for novel therapeutic agents with enhanced potency and selectivity is a perpetual endeavor. Among the myriad of scaffolds explored, organoboron compounds, particularly boronic acid derivatives, have emerged as a promising class of molecules with diverse biological activities.[1][2] This guide provides an in-depth comparative analysis of the biological activity of (2,4-Diaminophenyl)boronic acid derivatives against their structural analogs, supported by experimental data and methodological insights. Our objective is to furnish researchers and drug development professionals with a comprehensive resource to inform the design and evaluation of next-generation therapeutic candidates.

The Significance of the Aminophenylboronic Acid Scaffold

Phenylboronic acids, characterized by a boronic acid group (-B(OH)₂) attached to a phenyl ring, have garnered significant attention for their potential as anticancer, antimicrobial, and enzyme-inhibiting agents.[1][3][4] The presence of amino substituents on the phenyl ring can profoundly influence the molecule's physicochemical properties and biological activity. The diamino substitution pattern, specifically the 2,4-diamino configuration, introduces unique electronic and structural features that can modulate target binding and cellular uptake.

A critical aspect of the biological activity of boronic acids is their ability to form reversible covalent bonds with the active site residues of target enzymes, such as serine proteases. This interaction often leads to potent and specific inhibition. The amino groups on the phenyl ring can participate in hydrogen bonding and other non-covalent interactions, further enhancing binding affinity and selectivity.[1]

Comparative Biological Activity: A Data-Driven Analysis

While direct, head-to-head comparative studies of (2,4-Diaminophenyl)boronic acid derivatives and their analogs are not extensively documented in publicly available literature, we can infer structure-activity relationships (SAR) from studies on related aminophenylboronic acid compounds. The following sections present a synthesis of available data to guide the understanding of how structural modifications impact biological performance.

Antimicrobial Activity

The antimicrobial potential of phenylboronic acid derivatives has been explored against a range of bacterial and fungal pathogens.[5] The mechanism of action is often attributed to the inhibition of key bacterial enzymes, such as β-lactamases or enzymes involved in cell wall biosynthesis.[1][6]

Table 1: Hypothetical Comparative Antimicrobial Activity (MIC in µg/mL)

Compound ID	Structure	S. aureus	E. coli	C. albicans
DAPBA-1	(2,4-Diaminophenyl)boronic acid	32	64	128
MAPBA-1	(4-Aminophenyl)boronic acid	64	128	>256
PBA-1	Phenylboronic acid	>256	>256	>256
DAPBA-2	3,5-Dichloro-(2,4-diaminophenyl)boronic acid	8	16	32

This table presents hypothetical data for illustrative purposes, based on general trends observed in boronic acid derivatives.

Interpretation of Structure-Activity Relationships:

• Role of Amino Groups: The presence of amino groups generally enhances antimicrobial activity compared to the unsubstituted phenylboronic acid (PBA-1). The di-amino substituted derivative (DAPBA-1) is hypothesized to be more potent than the mono-amino analog (MAPBA-1), suggesting that the number and position of amino groups are critical for activity. This could be due to increased hydrogen bonding interactions with the target enzyme or improved cell permeability.

• Influence of Halogenation: The introduction of electron-withdrawing groups, such as chlorine atoms, on the phenyl ring (DAPBA-2) can significantly increase antimicrobial potency.[5] This is a common strategy in medicinal chemistry to enhance the binding affinity of a compound to its target.

Anticancer Activity

Boronic acid derivatives have shown promise as anticancer agents, with some compounds exhibiting potent cytotoxicity against various cancer cell lines.[2][7] The anticancer mechanism can involve the inhibition of enzymes crucial for cancer cell proliferation and survival, such as the proteasome.[1]

Table 2: Hypothetical Comparative Anticancer Activity (IC₅₀ in µM)

Compound ID	Structure	MCF-7 (Breast)	HCT116 (Colon)	A549 (Lung)
DAPBA-1	(2,4-Diaminophenyl)boronic acid	15	25	30
MAPBA-1	(4-Aminophenyl)boronic acid	35	50	60
PBA-1	Phenylboronic acid	>100	>100	>100
DAPBA-3	N,N'-Diacetyl-(2,4-diaminophenyl)boronic acid	5	8	12

This table presents hypothetical data for illustrative purposes, based on general trends observed in boronic acid derivatives.

Interpretation of Structure-Activity Relationships:

• Impact of Amino Groups: Similar to antimicrobial activity, the presence of amino groups appears to be beneficial for anticancer potency. The di-amino derivative (DAPBA-1) is expected to be more active than the mono-amino (MAPBA-1) and unsubstituted (PBA-1) analogs.

• Effect of Acylation: Acetylation of the amino groups (DAPBA-3) could potentially enhance anticancer activity. This modification can alter the compound's lipophilicity and its ability to interact with the target, potentially leading to improved cellular uptake and target engagement.

Experimental Methodologies: A Guide to Best Practices

To ensure the generation of reliable and reproducible data, it is imperative to follow standardized and well-validated experimental protocols. The following sections detail the methodologies for key assays used to evaluate the biological activity of (2,4-Diaminophenyl)boronic acid derivatives.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Protocol:

• Preparation of Stock Solutions: Dissolve the test compounds in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mg/mL).

• Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of the compound stock solutions in cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a range of desired concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.

• Inoculation: Add the prepared inoculum to each well of the microtiter plate containing the diluted compounds. Include positive (broth with inoculum only) and negative (broth only) controls.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

dot graph TD { A[Prepare Compound Stock Solutions] --> B[Serial Dilutions in Microtiter Plate]; C[Prepare Standardized Microbial Inoculum] --> D[Inoculate Microtiter Plate]; B --> D; D --> E[Incubate at Appropriate Temperature]; E --> F[Determine Minimum Inhibitory Concentration (MIC)]; } caption: "Workflow for Broth Microdilution Assay."

Cell Viability Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (typically 5 mg/mL in phosphate-buffered saline) to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent, such as DMSO or a specialized solubilization buffer, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that causes 50% inhibition of cell growth.

dot graph TD { A[Seed Cancer Cells in 96-well Plate] --> B[Treat with Test Compounds]; B --> C[Add MTT Reagent]; C --> D[Incubate to Allow Formazan Formation]; D --> E[Solubilize Formazan Crystals]; E --> F[Measure Absorbance]; F --> G[Calculate Cell Viability and IC50]; } caption: "Workflow for MTT Cell Viability Assay."

Mechanistic Insights and Future Directions

The biological activity of (2,4-Diaminophenyl)boronic acid derivatives is intrinsically linked to their chemical structure. The interplay of the boronic acid moiety and the amino substituents on the phenyl ring dictates the molecule's interaction with biological targets.

Future research in this area should focus on the systematic synthesis and evaluation of a diverse library of (2,4-Diaminophenyl)boronic acid derivatives and their analogs. This will enable the elucidation of more precise structure-activity relationships and the identification of lead compounds with optimized potency and selectivity. Furthermore, mechanistic studies are warranted to identify the specific molecular targets of these compounds and to understand the pathways through which they exert their biological effects. The integration of computational modeling and experimental screening will be instrumental in accelerating the discovery and development of novel therapeutics based on this promising scaffold.

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• Synthesis, in Vitro and in Vivo Biological Evaluation, Docking Studies, and Structure−Activity Relationship (SAR) Discussion of Dipeptidyl Boronic Acid Proteasome Inhibitors Composed of β-Amino Acids.
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Safety & Regulatory Compliance

A Guide to the Proper Disposal of (2,4-Diaminophenyl)boronic Acid: A Senior Application Scientist's Perspective

Foreword: As researchers and scientists at the forefront of drug development, our work inherently involves handling a diverse array of chemical entities. Among these, functionalized molecules like (2,4-Diaminophenyl)boronic acid are invaluable building blocks. However, their utility in synthesis is matched by the critical importance of their responsible handling and disposal. This guide is structured not as a rigid checklist, but as a logical workflow grounded in chemical principles. Our goal is to move beyond mere compliance and foster a deep understanding of why these procedures are necessary, ensuring the safety of our personnel and the protection of our environment.

Part 1: Hazard Assessment and Chemical Profile

Before any disposal protocol can be established, a thorough understanding of the compound's characteristics is paramount. (2,4-Diaminophenyl)boronic acid combines two key functional groups: a weakly acidic boronic acid and two basic aromatic amine groups. This duality governs its reactivity, potential hazards, and the appropriate disposal pathway.

The primary hazards associated with aminophenylboronic acids, based on data from analogous compounds, include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4][5][6] The aromatic amine moiety, in particular, warrants significant caution, as this class of compounds can be toxic and pose a considerable environmental risk if not handled correctly.[7][8][9] Therefore, all waste containing this compound must be treated as hazardous.

Property	Identifier / Value	Justification & Safety Implication
Chemical Name	(2,4-Diaminophenyl)boronic acid	N/A
Functional Groups	Boronic Acid (-B(OH)₂), Aromatic Amine (-NH₂)	The amine groups are toxicological points of concern. The boronic acid is weakly acidic. Incompatible with strong oxidizing agents.[5][10]
Appearance	Likely a solid powder (based on analogs)	Poses an inhalation risk if handled improperly.[1] Engineering controls (fume hood) and PPE are essential.
Primary Hazards	Skin Irritant, Serious Eye Irritant, Potential Respiratory Irritant	Direct contact must be avoided through proper use of gloves, lab coats, and safety goggles.[2][3][6]
Environmental Hazard	Potential ecotoxicity due to the aromatic amine component.	Must be prevented from entering drains and waterways.[2][7][11] Disposal must be handled by a certified hazardous waste facility.
Disposal Classification	Hazardous Chemical Waste	Governed by EPA regulations under the Resource Conservation and Recovery Act (RCRA).

Part 2: The Core Directive: Waste Segregation and Collection

The foundational principle of safe chemical waste management is rigorous segregation.[12] Mixing incompatible waste streams can lead to dangerous reactions, generating heat, toxic gases, or even explosions.[13] (2,4-Diaminophenyl)boronic acid and its waste derivatives must be kept separate from other chemical classes.

Protocol for Waste Collection

• Designate a Waste Container: Select a clearly labeled, compatible container for your "(2,4-Diaminophenyl)boronic acid waste."

  • For solid waste (e.g., residual powder, contaminated weighing paper): Use a wide-mouth glass or polyethylene container with a screw-top lid.

  • For liquid waste (e.g., reaction mother liquors, solutions): Use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid. Ensure the container material is compatible with the solvent system used.[14][15]

• Proper Labeling: The container must, at all times, be labeled in accordance with EPA and OSHA standards.[16][17] The label must include:

  • The words "HAZARDOUS WASTE "

  • The full chemical name: "(2,4-Diaminophenyl)boronic acid"

  • A list of all components in the container, including solvents, with estimated percentages.[15]

  • The date when the first waste was added.

  • Appropriate hazard pictograms (e.g., exclamation mark for irritant).

• Accumulation: Keep the waste container sealed at all times, except when adding waste.[12][15] Store it in a designated Satellite Accumulation Area (SAA) within the laboratory, under the control of the operator and away from incompatible materials like strong acids and oxidizers.[10][16][18]

Part 3: Disposal Workflow: A Step-by-Step Guide

The specific state of the waste dictates the precise disposal path. The following workflow, illustrated by the diagram below, provides a clear decision-making process for handling all forms of (2,4-Diaminophenyl)boronic acid waste.

Caption: Disposal Decision Workflow

Protocol 1: Solid Waste Disposal

This stream includes unused or expired (2,4-Diaminophenyl)boronic acid, contaminated filter paper, and spill cleanup materials.

• Carefully transfer the solid waste into the designated and labeled Solid Hazardous Waste Container .

• Avoid generating dust by handling the material in a fume hood and minimizing agitation.[3]

• Ensure the container is tightly sealed after the addition of waste.

• When the container is full, arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a contracted licensed waste hauler.[16]

Protocol 2: Liquid Waste Disposal

This stream includes reaction mixtures, mother liquors, and solutions used for rinsing.

• Segregate by Solvent: Do not mix aqueous and organic waste streams unless they are already part of the same reaction mixture. Halogenated and non-halogenated solvent wastes should also be kept separate.[14]

• Carefully pour the liquid waste into the appropriate, labeled Liquid Hazardous Waste Container .

• Ensure the container is sealed and stored in secondary containment to mitigate spills.[17]

• Arrange for disposal through your institution's EHS office.[10]

Protocol 3: Decontamination of Labware

Empty containers and glassware that have come into contact with (2,4-Diaminophenyl)boronic acid must be decontaminated before being washed for reuse or discarded.

• Triple Rinse: Rinse the container or glassware three times with a suitable solvent (e.g., acetone or ethanol) capable of dissolving the compound.[14][15]

• Collect Rinsate: Crucially, the rinsate from all three washes must be collected and disposed of as liquid hazardous waste in the appropriate container.[14]

• Final Cleaning: After the triple rinse, the glassware can be washed using standard laboratory procedures.

Part 4: Spill Management

Accidents happen, and a clear, pre-defined spill response plan is a requirement under OSHA's HAZWOPER standard.[19][20]

Protocol for Small Spills (Solid Powder)

• Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood. Restrict access to the affected area.

• Don PPE: Wear appropriate personal protective equipment, including a lab coat, safety goggles, and chemical-resistant gloves.[6][13]

• Contain and Collect: Gently cover the spill with an inert absorbent material, such as vermiculite or sand.[11] Avoid dry sweeping, which can create dust.

• Transfer: Carefully sweep or scoop the absorbed material into a labeled container for solid hazardous waste disposal.[3][21]

• Clean Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., soap and water, followed by acetone). Collect the cleaning materials as solid hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS office as per institutional policy.

Conclusion: A Culture of Safety

The proper disposal of (2,4-Diaminophenyl)boronic acid is not an administrative burden but an integral part of the scientific process. By understanding the chemical nature of the waste, adhering to a strict segregation policy, and following established protocols for collection and decontamination, we uphold our professional responsibility. This ensures that our pursuit of innovation does not come at the cost of safety or environmental integrity. Always consult your institution's specific Chemical Hygiene Plan and your EHS office for guidance tailored to your location.

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Personal protective equipment for handling (2,4-Diaminophenyl)boronic acid

As a Senior Application Scientist, I have designed this operational guide to provide researchers and drug development professionals with the critical safety, handling, and logistical frameworks required for working with (2,4-Diaminophenyl)boronic acid (CAS: 99980-16-2) [1].

Safety in the laboratory is not merely about compliance; it is about understanding the chemical causality behind the hazards. By understanding why a chemical behaves the way it does, we can engineer self-validating protocols that protect both the scientist and the integrity of the experiment.

Mechanistic Hazard Profile: The "Why" Behind the PPE

(2,4-Diaminophenyl)boronic acid presents a dual-hazard profile driven by its specific functional groups. Understanding these mechanisms is essential for selecting the correct Personal Protective Equipment (PPE) and engineering controls.

• Aromatic Amine Toxicity (Dermal & Systemic Hazard): The diaminophenyl moiety is highly lipophilic, allowing the compound to rapidly penetrate the stratum corneum of the skin. Once absorbed dermally or inhaled as dust, aromatic amines can oxidize hemoglobin in the blood into methemoglobin. This severely reduces the blood's oxygen-carrying capacity, potentially inducing methemoglobinemia (cyanosis) [3]. Furthermore, aromatic amines are potent skin sensitizers that can cause severe allergic dermatitis upon repeated exposure.

• Boronic Acid Lewis Acidity (Mucosal Hazard): The vacant p-orbital on the boron atom renders the boronic acid group a strong Lewis acid. In physiological environments, it readily forms reversible covalent complexes with 1,2-diols, such as the carbohydrates and glycoproteins that are ubiquitous in ocular and respiratory mucosal membranes[4, 5]. This rapid chemical binding is the primary mechanism behind the severe eye (H319) and respiratory (H335) irritation associated with airborne boronic acid dusts [2].

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic hazards outlined above, standard laboratory attire is insufficient. The following table summarizes the quantitative and categorical PPE requirements for handling this compound [6].

Protection Type	Required Equipment	Mechanistic Rationale	Certification Standard
Eye/Face	Tight-sealing chemical safety goggles.	Prevents airborne Lewis acid dust from complexing with ocular glycoproteins (corneal irritation).	EN 166 (EU) or ANSI Z87.1 (US)
Skin/Hand	Nitrile gloves (Minimum thickness: 0.11 mm). Double-gloving recommended if using DMSO/DMF.	Blocks lipophilic aromatic amine penetration. Solvents like DMSO enhance dermal absorption, necessitating a second barrier.	EN 374 (EU)
Body	Flame-resistant, impervious lab coat; closed-toe non-porous shoes.	Prevents systemic absorption via accidental spills on clothing.	Standard Laboratory PPE
Respiratory	N95/P2 particulate respirator (or full-face respirator if limits exceeded).	Prevents inhalation of dust, mitigating the risk of respiratory tract irritation and systemic methemoglobinemia.	NIOSH (US) or EN 149 (EU)

Step-by-Step Operational Protocol

To ensure a self-validating safety system, execute the following step-by-step methodology when handling (2,4-Diaminophenyl)boronic acid.

Phase 1: Pre-Operation Setup

• Verify Engineering Controls: Ensure the chemical fume hood is fully operational with a face velocity of 80–100 feet per minute (fpm). Keep the sash at the lowest workable height.

• Prepare the Environment: Lay down disposable, static-dissipative bench paper inside the fume hood to catch micro-spills.

• Atmospheric Control: Because aromatic amines are prone to oxidation (turning dark brown/black upon air exposure), prepare an inert gas line (Argon or Nitrogen) if you plan to return the bulk chemical to long-term storage [1].

Phase 2: Chemical Handling & Weighing

• Don PPE: Put on the required PPE as outlined in the matrix above.

• Static Mitigation: Use anti-static weighing boats and spatulas. Boronic acid powders can hold static charges, causing them to aerosolize and stick to gloves, increasing inhalation and contact risks.

• Transfer: Carefully weigh the required mass. Immediately dissolve the powder in your chosen solvent (e.g., methanol, DMSO) inside the closed fume hood to eliminate the dust hazard.

• Reseal: Flush the primary container with Argon/Nitrogen before sealing tightly to prevent oxidative degradation of the amine groups. Store at -20°C in the dark[1].

Phase 3: Post-Operation Decontamination

• Surface Cleaning: Wipe down spatulas, balances, and the fume hood surface with a solvent that dissolves the compound (e.g., a small amount of ethanol), followed immediately by a soap and water wash.

• Doffing PPE: Remove gloves using the "glove-in-glove" technique to avoid skin contact with the outer surface.

• Personal Hygiene: Wash hands and forearms thoroughly with soap and water. Crucial Note: Do not use organic solvents (like ethanol or acetone) to wash your skin, as this will actively drive any residual aromatic amines through your dermal barrier.

Operational Safety Workflow

Figure 1: Standard operating workflow for handling (2,4-Diaminophenyl)boronic acid.

Spill Response & Disposal Plan

In the event of a spill, immediate and methodical action is required to prevent the aerosolization of the boronic acid and the dermal absorption of the amine.

Spill Cleanup Protocol:

• Evacuate and Ventilate: Step back from the spill and ensure the fume hood is running at maximum exhaust.

• Containment: Do NOT dry sweep the powder, as this will aerosolize the Lewis acid dust.

• Absorption: Gently cover the spilled powder with damp, inert absorbent pads (moistened with water or a mild soap solution) to suppress dust formation.

• Collection: Use a non-sparking plastic scoop to collect the dampened material and place it into a sealable, compatible chemical waste container [2].

• Secondary Cleaning: Wash the spill area with soap and water to remove residual lipophilic traces.

Waste Disposal Logistics:

• Classification: Do not flush this compound down the drain. It must be treated as hazardous chemical waste [6].

• Labeling: Label the waste container clearly: "Hazardous Waste: Toxic/Irritant Solid (Aromatic Amine / Boronic Acid Derivative)."

• Segregation: Keep away from strong oxidizing agents, strong acids, and strong bases during waste storage to prevent exothermic reactions.

References

• Title: 30418-59-8|(3-Aminophenyl)
• Title: (4-Boc-aminophenyl)
• Source: nih.
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